Cyclooct-5-ene-1,2-diol

• CAS: 55519-21-6

Core Science & Biosynthesis

A Technical Guide to the Stereochemical Configuration of cis-Cyclooct-5-ene-1,2-diol Isomers

Abstract

This technical guide provides an in-depth exploration of the stereochemistry of cis-cyclooct-5-ene-1,2-diol, a versatile chiral building block. For researchers, chemists, and professionals in drug development, a profound understanding of stereoisomerism is critical for controlling molecular architecture and biological function. This document details the synthesis of the enantiomeric forms of cis-cyclooct-5-ene-1,2-diol via both racemic and state-of-the-art asymmetric methods. Furthermore, it presents a comprehensive workflow for the definitive assignment of their absolute stereochemical configurations using advanced NMR spectroscopic techniques. Detailed, field-proven protocols are provided to ensure reproducibility and reliability in a laboratory setting.

Introduction: The Stereochemical Challenge

cis-Cyclooct-5-ene-1,2-diol, with the molecular formula C₈H₁₄O₂, is a vicinal diol built upon the flexible eight-membered carbocyclic framework of cis-cyclooctene.[1][2] The molecule possesses two adjacent stereogenic centers at carbons C1 and C2. The cis designation in the name refers to the relative stereochemistry of the two hydroxyl groups; they are situated on the same face of the cyclooctene ring. This arrangement arises from a syn-addition of the hydroxyl groups to the parent alkene.

The presence of two stereocenters gives rise to stereoisomerism. For cis-cyclooct-5-ene-1,2-diol, the isomers are a pair of enantiomers:

• (1R,2R)-(Z)-cyclooct-5-ene-1,2-diol

• (1S,2S)-(Z)-cyclooct-5-ene-1,2-diol

These molecules are non-superimposable mirror images of each other and thus exhibit identical physical properties (melting point, boiling point, solubility) but differ in their interaction with plane-polarized light (optical activity) and other chiral entities. This differentiation is paramount in the fields of medicinal chemistry and materials science, where a single enantiomer often provides the desired biological activity or material property, while its counterpart may be inactive or even detrimental. This guide focuses on the synthesis and definitive stereochemical assignment of this enantiomeric pair.

Synthesis of cis-Cyclooct-5-ene-1,2-diol Stereoisomers

The primary route to synthesizing cis-cyclooct-5-ene-1,2-diol is through the dihydroxylation of the corresponding alkene, cis-cyclooctene. The choice of reagents and conditions dictates whether the product is a racemic mixture of both enantiomers or is enriched in a single enantiomer.

Racemic Synthesis: Osmium Tetroxide-Catalyzed Dihydroxylation

A well-established method for the syn-dihydroxylation of alkenes involves the use of osmium tetroxide (OsO₄). Due to the high cost and extreme toxicity of OsO₄, it is almost always used in catalytic amounts, coupled with a stoichiometric co-oxidant to regenerate the Os(VIII) species in the catalytic cycle.[3] A common and effective co-oxidant is N-methylmorpholine N-oxide (NMO), a procedure known as the Upjohn dihydroxylation.[3][4]

The mechanism proceeds through a [3+2] cycloaddition of OsO₄ to the alkene, forming a cyclic osmate ester intermediate.[3][5] Subsequent hydrolysis cleaves the Os-O bonds to release the cis-diol. As the reagents are achiral, the attack of OsO₄ occurs with equal probability from either face of the prochiral cis-cyclooctene, resulting in a 1:1 racemic mixture of the (1R,2R) and (1S,2S) enantiomers.

Enantioselective Synthesis: The Sharpless Asymmetric Dihydroxylation (SAD)

To obtain enantiomerically enriched diols, a chiral catalyst system is required. The Sharpless Asymmetric Dihydroxylation (SAD) is a powerful and widely adopted method for this purpose, a discovery for which K. Barry Sharpless was co-awarded the Nobel Prize in Chemistry in 2001.[3][6]

The SAD reaction employs a catalytic amount of OsO₄ in the presence of a chiral ligand derived from cinchona alkaloids.[6][7] These ligands, typically phthalazine (PHAL) adducts of dihydroquinine (DHQ) or dihydroquinidine (DHQD), create a chiral pocket around the osmium center. This chiral environment forces the incoming alkene to adopt a specific orientation, leading to a facial-selective attack and the preferential formation of one enantiomer of the diol.

The reaction is conveniently carried out using commercially available reagent mixtures known as AD-mix-α and AD-mix-β.[5][7]

• AD-mix-α contains the ligand (DHQ)₂PHAL and generally yields the (R,R)-diol from cis-disubstituted alkenes.

• AD-mix-β contains the ligand (DHQD)₂PHAL and provides the enantiomeric (S,S)-diol.[3]

The stoichiometric oxidant in these mixtures is typically potassium ferricyanide (K₃[Fe(CN)₆]).[3][5]

Caption: Sharpless Asymmetric Dihydroxylation of cis-cyclooctene.

Assignment of Absolute Stereochemical Configuration

Once the enantiomerically enriched diol is synthesized, its absolute configuration—(1R,2R) or (1S,2S)—must be unambiguously determined. While chiroptical methods like optical rotation can confirm enantiomeric purity, they do not directly reveal the absolute configuration without a known reference standard. A powerful and widely used method for this purpose is ¹H NMR spectroscopy of diastereomeric derivatives.

The Mosher's Acid Method and its Analogs

The principle involves converting the chiral diol into a mixture of diastereomers by reacting it with an enantiomerically pure chiral derivatizing agent.[8] Since diastereomers have different physical properties, their NMR spectra will differ. By analyzing these differences, the absolute configuration of the original alcohol can be deduced.

A classic reagent for this is α-methoxy-α-trifluoromethylphenylacetic acid (MTPA, Mosher's acid). For diols, a more refined approach using related reagents like 9-anthrylmethoxyacetic acid (9-AMA) or α-methoxyphenylacetic acid (MPA) has been developed.[8][9] The procedure involves creating two separate samples by esterifying the diol with both the (R)- and (S)-enantiomers of the chiral acid.

The analysis relies on the anisotropic effect of the aromatic ring in the chiral auxiliary. The aromatic ring creates a shielding/deshielding cone of electron density. In the resulting bis-ester derivatives, the substituents around the newly formed stereocenters will be oriented differently in the (R,R)-bis-ester versus the (S,S)-bis-ester. This leads to predictable shifts in the ¹H NMR signals of protons near the original stereocenters.

By calculating the difference in chemical shifts (Δδ = δS - δR) for various protons in the two diastereomeric derivatives, a correlation map can be constructed that reveals the absolute configuration of the diol.[8][9]

Caption: Workflow for assigning absolute configuration using NMR.

Spectroscopic and Physical Data

Proper characterization is essential for confirming the identity and purity of the synthesized diols.

Property / Technique	Characteristic Data for cis-Cyclooct-5-ene-1,2-diol
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.20 g/mol [1]
¹H NMR (CDCl₃)	δ ~5.6 ppm (m, 2H, -CH=CH-)δ ~3.8 ppm (m, 2H, -CH-OH)[10]δ ~2.5-2.1 ppm (m, 4H, allylic CH₂)δ ~1.7-1.5 ppm (m, 4H, other CH₂)[10]δ ~1.9 ppm (br s, 2H, -OH)
¹³C NMR (CDCl₃)	δ ~129 ppm (-CH=CH-)δ ~74 ppm (-CH-OH)δ ~33 ppm (allylic CH₂)δ ~26 ppm (other CH₂)
IR Spectroscopy (ATR)	~3350 cm⁻¹ (broad, O-H stretch)~3010 cm⁻¹ (=C-H stretch)~2920 cm⁻¹ (C-H stretch)~1650 cm⁻¹ (C=C stretch, weak)
Mass Spectrometry (EI)	m/z = 142 (M⁺)m/z = 124 (M⁺ - H₂O)m/z = 109 (M⁺ - H₂O - CH₃)

Note: Exact chemical shifts (δ) and coupling constants (J) are dependent on the solvent, concentration, and spectrometer frequency. The values provided are typical.[10]

Detailed Experimental Protocols

Protocol 1: Racemic Synthesis via Upjohn Dihydroxylation

Causality: This protocol uses a catalytic amount of highly toxic OsO₄, which is regenerated by the safer, stoichiometric co-oxidant NMO. The acetone/water/t-butanol solvent system is chosen to solubilize the nonpolar alkene, the polar NMO, and the osmium catalyst, facilitating the reaction. A reductive quench with sodium hydrosulfite is critical for destroying any residual oxidant and breaking down the osmate ester complex.

Materials:

• cis-Cyclooctene (1.10 g, 10.0 mmol)

• N-Methylmorpholine N-oxide (NMO), 50 wt% in water (2.8 g, ~12 mmol)

• Osmium tetroxide (OsO₄), 2.5 wt% in t-butanol (0.5 mL, ~0.04 mmol)

• Acetone (30 mL)

• Water (5 mL)

• Saturated aqueous sodium hydrosulfite (NaHSO₃) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add cis-cyclooctene (1.10 g, 10.0 mmol), acetone (30 mL), and water (5 mL).

• Add the NMO solution (2.8 g) to the stirring mixture at room temperature.

• Carefully add the catalytic solution of OsO₄ (0.5 mL) dropwise. The solution may darken to a brown or black color.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the starting material is consumed.

• Quench the reaction by slowly adding saturated aqueous NaHSO₃ solution (~15 mL) and stir vigorously for 30 minutes.

• Remove the acetone via rotary evaporation.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography on silica gel to afford racemic cis-cyclooct-5-ene-1,2-diol as a white solid.

Protocol 2: Enantioselective Synthesis via Sharpless Asymmetric Dihydroxylation

Causality: This protocol uses a pre-packaged AD-mix that contains all necessary reagents in optimal ratios, simplifying the experimental setup.[5] The t-butanol/water co-solvent system is standard for SAD reactions. The reaction is run at 0°C to maximize enantioselectivity, as lower temperatures often enhance the chiral discrimination of the catalyst. Methanesulfonamide (MsNH₂) is included as an additive known to accelerate the hydrolysis of the osmate ester and improve turnover, leading to higher yields and selectivity.[6]

Materials:

• AD-mix-β (for (1S,2S)-diol) or AD-mix-α (for (1R,2R)-diol) (1.4 g per 1 mmol of alkene)

• tert-Butanol (5 mL per 1 mmol of alkene)

• Water (5 mL per 1 mmol of alkene)

• cis-Cyclooctene (110 mg, 1.0 mmol)

• Methanesulfonamide (CH₃SO₂NH₂) (95 mg, 1.0 mmol)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate

• Anhydrous potassium carbonate (K₂CO₃)

Procedure:

• In a 50 mL round-bottom flask, prepare a 1:1 solution of t-butanol and water (5 mL each).

• Add AD-mix-β (1.4 g) and methanesulfonamide (95 mg) to the solvent. Stir at room temperature until two clear phases are formed (the lower aqueous phase will be orange).

• Cool the vigorously stirring mixture to 0°C in an ice bath.

• Add cis-cyclooctene (110 mg, 1.0 mmol) at once.

• Stir the reaction vigorously at 0°C for 24 hours. The orange color will fade.

• Quench the reaction by adding solid sodium sulfite (1.5 g) and allowing the mixture to warm to room temperature, stirring for 1 hour.

• Add ethyl acetate (10 mL). Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, dry over anhydrous K₂CO₃, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography to yield the enantiomerically enriched diol. The enantiomeric excess (e.e.) can be determined by chiral HPLC or by NMR analysis of a Mosher ester derivative.

References

• Ribeiro, C. M. R., & Tormena, C. F. (2005). Determining the Absolute Stereochemistry of Secondary/Secondary Diols by 1H NMR: Basis and Applications. The Journal of Organic Chemistry, 70(9), 3539–3546. [Link][8][9]

• Sharpless, K. B., et al. (1992). The Sharpless Asymmetric Dihydroxylation. Journal of Organic Chemistry, 57(10), 2768–2771. [Link]

• Van Rheenen, V., Kelly, R. C., & Cha, D. Y. (1976). An improved catalytic OsO4 oxidation of olefins to cis-1,2-glycols using tertiary amine oxides as the oxidant. Tetrahedron Letters, 17(23), 1973-1976. [Link][11]

• Wikipedia contributors. (2023). Sharpless asymmetric dihydroxylation. Wikipedia, The Free Encyclopedia. [Link][3]

• Organic Chemistry Portal. Sharpless Dihydroxylation (Bishydroxylation). [Link][5]

• Chem-Station. (2014). Sharpless Asymmetric Dihydroxylation (Sharpless AD). [Link][6]

• PubChem. (n.d.). Cyclooct-5-ene-1,2-diol. National Center for Biotechnology Information. [Link][1]

• Myers, A. G. Research Group. Sharpless Asymmetric Dihydroxylation Reaction. Harvard University. [Link][4]

• Wikipedia contributors. (2023). cis-Cyclooctene. Wikipedia, The Free Encyclopedia. [Link][2]

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Mechanism of 1,5-cyclooctadiene oxidation to cyclooct-5-ene-1,2-diol

Executive Summary

The selective oxidation of 1,5-cyclooctadiene (1,5-COD) to (Z)-cyclooct-5-ene-1,2-diol is a foundational transformation in organic synthesis, particularly in the generation of trans-cyclooctene (TCO) derivatives used for inverse electron-demand Diels-Alder (IEDDA) bioorthogonal click chemistry 1. Because 1,5-COD possesses two equivalent, non-conjugated double bonds, achieving strict mono-selectivity—preventing over-oxidation to the cyclooctane-1,2,5,6-tetraol—requires precise manipulation of reaction kinetics and stoichiometry. This guide delineates the mechanistic causality, stoichiometric rationale, and self-validating experimental protocols required to synthesize cyclooct-5-ene-1,2-diol with high fidelity.

Mechanistic Causality: The Upjohn Dihydroxylation System

The transformation utilizes a modified Upjohn dihydroxylation system, employing osmium tetroxide ( OsO4​ ) as a catalyst and N-methylmorpholine N-oxide (NMO) as the stoichiometric terminal oxidant [[2]]().

The Catalytic Cycle

• [3+2] Cycloaddition : The highly electrophilic Os(VIII) center of OsO4​ undergoes a concerted[3+2] cycloaddition with one of the isolated alkenes of 1,5-COD. This stereospecifically yields a cyclic osmate(VI) ester intermediate.

• Hydrolysis : Water present in the solvent system hydrolyzes the osmate ester, releasing the syn-1,2-diol and a reduced Os(VI) byproduct.

• Catalyst Regeneration : NMO acts as an oxygen-transfer agent, oxidizing the Os(VI) species back to the active Os(VIII) state, thereby closing the catalytic cycle and generating N-methylmorpholine (NMM) as a byproduct.

Catalytic cycle of OsO4-mediated dihydroxylation of 1,5-COD.

Controlling Chemoselectivity (Mono vs. Bis-Oxidation)

The fundamental challenge is stopping the reaction after a single dihydroxylation event. While the resulting mono-diol is slightly sterically and electronically deactivated compared to the starting diene, this difference is insufficient to prevent bis-dihydroxylation under standard conditions.

The Causality of Stoichiometry : To enforce mono-selectivity, the protocol intentionally breaks standard stoichiometric conventions by using a 2.1 : 1.0 molar ratio of 1,5-COD to NMO 2. By making NMO the strict limiting reagent, the catalytic cycle is starved of its terminal oxidant exactly when the theoretical maximum of mono-diol is reached. The massive excess of unreacted 1,5-COD statistically outcompetes the mono-diol for any remaining OsO4​ , virtually eliminating tetraol formation.

Experimental Design & Self-Validating Protocol

Every step in this workflow is engineered to validate itself in real-time, ensuring safety and high purity.

Rationale Behind Experimental Choices

• Solvent System (THF : Acetone : H2​O , 1:1:1) : 1,5-COD is highly lipophilic, whereas NMO and the required hydrolytic water are highly polar. This specific ternary mixture ensures a monophasic solution, preventing biphasic mass-transfer limitations that could cause localized over-oxidation 3.

• Quenching Mechanism : Osmium tetroxide is highly volatile and toxic. The addition of sodium metabisulfite ( Na2​S2​O5​ ) acts as a chemical kill-switch, reducing soluble Os(VIII) to insoluble, black osmium dioxide ( OsO2​ ). The visual transition to a black suspension self-validates that the toxic oxidant has been neutralized. Florisil (magnesium silicate) is added simultaneously to trap the colloidal OsO2​ for safe filtration 2.

• pH-Controlled Extraction : The byproduct of NMO oxidation is N-methylmorpholine (NMM), an amine. By acidifying the aqueous layer to pH 2 during workup, NMM is protonated into a water-soluble ammonium salt, ensuring it does not partition into the organic extraction phase 2.

Step-by-step experimental workflow for the synthesis of cyclooct-5-ene-1,2-diol.

Detailed Step-by-Step Methodology

• Reaction Assembly : To a 1L round-bottom flask equipped with a magnetic stir bar, add 1,5-cyclooctadiene (22.25 mL, 181 mmol) and N-methylmorpholine-N-oxide monohydrate (20.5 mL of a 50% wt. solution in H2​O , 85.5 mmol) 2.

• Solvation & Cooling : Add a solvent mixture of THF : Acetone : H2​O (1:1:1, 450 mL). Cool the vigorously stirring solution to 0 °C using an ice bath.

• Catalyst Injection : Dropwise, add osmium tetroxide (1.85 mL of a 4% wt. solution in H2​O , 0.29 mmol). Ensure the addition is slow to prevent localized thermal spikes.

• Propagation : Remove the ice bath. Allow the reaction to warm to room temperature and stir continuously for 48 hours.

• Quenching : Add sodium metabisulfite (0.76 g) and Florisil (9.84 g) slurried in 66 mL of water directly to the reaction mixture. Stir for an additional 30 minutes. The solution will precipitate black solids, indicating successful reduction of Osmium.

• Filtration : Filter the crude mixture through a tightly packed pad of Celite to remove the Os-Florisil complex. Rinse the pad with ethyl acetate.

• Aqueous Workup : Transfer the filtrate to a separatory funnel. Add 1N H2​SO4​ dropwise until the aqueous layer reaches pH ~2. Extract the aqueous phase with ethyl acetate ( 3×400 mL ).

• Drying & Purification : Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the resulting crude oil via silica gel flash chromatography (gradient: 50% to 80% EtOAc in Heptane) to afford (1R,2S,Z)-cyclooct-5-ene-1,2-diol as a white solid 2.

Quantitative Data & Reaction Parameters

The following table summarizes the key quantitative parameters, equivalents, and expected outcomes of the mono-dihydroxylation protocol.

Parameter	Reagent / Condition	Rationale / Causality
Substrate	1,5-Cyclooctadiene (181 mmol, 2.1 eq)	Massive excess prevents bis-dihydroxylation by outcompeting the mono-diol product for the catalyst.
Co-Oxidant	NMO monohydrate (85.5 mmol, 1.0 eq)	Strict limiting reagent; starves the catalytic cycle once mono-oxidation is complete.
Catalyst	OsO4​ (0.29 mmol, ~0.34 mol%)	Highly selective for syn-dihydroxylation via [3+2] cycloaddition.
Solvent	THF : Acetone : H2​O (1:1:1)	Ensures a homogeneous phase for the lipophilic diene and hydrophilic oxidants.
Quenching	Na2​S2​O5​ / Florisil	Safely reduces volatile Os(VIII) to solid Os(IV) for safe filtration.
Expected Yield	~15% - 53% (Based on NMO)	Yield varies based on chromatography efficiency and suppression of over-oxidation 2.

References

• Characterization of Structurally Diverse 18F-Labeled d-TCO Derivatives as a PET Probe for Bioorthogonal Pretargeted Imaging ACS Omega URL:[Link]

• SUPPORTING INFORMATION: Characterization of structurally diverse 18F-Labeled d-TCO derivatives as a PET probe for bioorthogonal pretargeted imaging Amazon S3 / ACS Publications URL:[Link]

• DTCO_experimentals_no spectra_061914_AKD_JMF_2 The Royal Society of Chemistry URL:[Link]

• Synthesis of Optically Active Bicyclo[3.3.0]octane Skeleton Using Transannular Reaction Chemical and Pharmaceutical Bulletin URL:[Link]

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An In-depth Technical Guide to the Predicted Crystal Structure and Hydrogen Bonding Patterns in Cyclooct-5-ene-1,2-diol

Abstract

This technical guide provides a comprehensive analysis of the predicted crystal structure and hydrogen bonding patterns of cyclooct-5-ene-1,2-diol, a molecule of interest in synthetic chemistry and drug development. In the absence of a publicly available crystal structure, this document synthesizes data from computational studies on the conformational analysis of the cyclooctene ring and established principles of hydrogen bonding in vicinal diols. We present a predictive model for the solid-state arrangement of both cis- and trans-cyclooct-5-ene-1,2-diol, offering insights into the interplay between ring conformation and intermolecular forces. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the structural landscape of this versatile diol.

Introduction: The Significance of Solid-State Structure

The three-dimensional arrangement of molecules in a crystal lattice, or crystal structure, governs a multitude of physicochemical properties, including solubility, melting point, stability, and bioavailability. For professionals in drug development, a thorough understanding of the solid-state structure of a molecule is paramount for formulation, intellectual property, and regulatory purposes. Cyclooct-5-ene-1,2-diol, a functionalized eight-membered ring, presents a fascinating case study in the interplay between conformational flexibility and the directional nature of hydrogen bonding. The presence of two hydroxyl groups on a conformationally labile cyclooctene scaffold suggests a rich and complex landscape of potential hydrogen bonding networks. This guide will explore these possibilities, providing a foundational understanding for future experimental work.

Conformational Landscape of the Cyclooctene Ring

The eight-membered ring of cyclooctene is not planar and can adopt several low-energy conformations. Computational studies have been instrumental in elucidating the potential energy surface of cis-cyclooctene, the most common isomer.[1][2] These studies have identified multiple stable conformers, often described with chair, boat, and twist-boat-chair geometries.[1][3] The flexibility of this ring system is a critical determinant of the relative orientation of the hydroxyl groups in cyclooct-5-ene-1,2-diol, which in turn dictates the nature of the hydrogen bonding.

For cis-cyclooct-5-ene-1,2-diol, the diol functionalization can occur with either cis or trans relative stereochemistry. The conformational preference of the cyclooctene ring will influence the spatial relationship between the two hydroxyl groups. In a cis-diol, the hydroxyl groups are on the same face of the ring, making them potentially amenable to intramolecular hydrogen bonding. Conversely, in a trans-diol, the hydroxyl groups are on opposite faces, predisposing them to intermolecular interactions.

Hydrogen Bonding in Vicinal Diols: A Predictive Analysis

The hydroxyl groups of diols are excellent hydrogen bond donors and acceptors, leading to the formation of intricate networks that define the crystal packing. These interactions can be either intramolecular (within the same molecule) or intermolecular (between different molecules).[4]

Intramolecular vs. Intermolecular Hydrogen Bonding

The propensity for a vicinal diol to form intramolecular versus intermolecular hydrogen bonds is a delicate balance of enthalpic gain and entropic cost. Intramolecular hydrogen bonds are entropically favored as they involve the formation of a cyclic arrangement within a single molecule. However, this can introduce ring strain. Intermolecular hydrogen bonds, while entropically less favorable, can lead to the formation of highly stable, extended networks.[5]

In the context of cis-cyclooct-5-ene-1,2-diol, the cis-isomer of the diol could potentially form an intramolecular hydrogen bond, creating a seven-membered ring. The stability of this interaction would depend on the specific conformation of the cyclooctene ring and the resulting O-H···O geometry. The trans-isomer of the diol is sterically precluded from forming an intramolecular hydrogen bond and is therefore expected to engage exclusively in intermolecular hydrogen bonding.[6]

Predicted Hydrogen Bonding Patterns

Based on the principles of hydrogen bonding and the known conformational preferences of the cyclooctene ring, we can predict the likely hydrogen bonding patterns for the different isomers of cyclooct-5-ene-1,2-diol.

• cis-Cyclooct-5-ene-1,2-diol (cis-diol): This isomer may exhibit a dynamic equilibrium between intramolecularly hydrogen-bonded conformers and intermolecularly associated structures. In the solid state, it is plausible that intermolecular interactions would dominate, leading to the formation of chains or sheets of molecules.

• cis-Cyclooct-5-ene-1,2-diol (trans-diol): Due to the spatial separation of the hydroxyl groups, this isomer is predicted to form extensive intermolecular hydrogen bonding networks. These networks could adopt various motifs, such as infinite chains or dimeric structures, which then pack to form the crystal lattice.[7]

The following table summarizes the predicted characteristics of the hydrogen bonds in the solid state.

Parameter	Predicted Value/Type	Rationale
O-H···O distance	2.7 - 2.9 Å	Typical for intermolecular hydrogen bonds in diols.[8]
O-H···O angle	160 - 180°	Indicative of strong, linear hydrogen bonds.
Dominant Motif (trans-diol)	Infinite Chains	Common for diols where intramolecular bonding is not possible.
Potential Motif (cis-diol)	Dimeric Pairs or Chains	Competition between intra- and intermolecular interactions.

Proposed Experimental Workflow for Crystal Structure Determination

To experimentally validate the predictions made in this guide, a systematic approach to crystal growth and X-ray diffraction analysis is required.

Synthesis and Purification

The synthesis of cis-cyclooct-5-ene-1,2-diol can be achieved via the epoxidation of cis-cyclooctene followed by acid-catalyzed hydrolysis of the resulting epoxide. The purification of the diol is crucial for obtaining high-quality crystals and can be accomplished by recrystallization from an appropriate solvent system.[9][10]

Crystal Growth

Single crystals suitable for X-ray diffraction can be grown using various techniques. Slow evaporation of a saturated solution is a common and effective method.[11] The choice of solvent is critical and should be determined through systematic screening.

Experimental Protocol: Crystal Growth by Slow Evaporation

• Dissolve the purified cyclooct-5-ene-1,2-diol in a suitable solvent (e.g., ethyl acetate, acetone, or a mixture) to near saturation at a slightly elevated temperature.

• Filter the warm solution to remove any particulate matter.

• Transfer the clear solution to a clean vial, loosely capped to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

• Monitor the vial periodically for the formation of single crystals.

X-ray Diffraction Analysis

Once suitable crystals are obtained, their structure can be determined using single-crystal X-ray diffraction. This powerful analytical technique provides precise information about the atomic positions within the crystal lattice, allowing for the definitive characterization of bond lengths, bond angles, and the hydrogen bonding network.

Visualizing the Predicted Structures

The following diagrams, rendered in DOT language, illustrate the predicted hydrogen bonding patterns.

Caption: Predicted intermolecular hydrogen bonding in trans-cyclooct-5-ene-1,2-diol.

Caption: Potential intramolecular hydrogen bonding in cis-cyclooct-5-ene-1,2-diol.

Conclusion and Future Outlook

This technical guide has provided a detailed, predictive analysis of the crystal structure and hydrogen bonding patterns of cyclooct-5-ene-1,2-diol. By integrating computational insights into the conformational preferences of the cyclooctene ring with the established principles of hydrogen bonding in vicinal diols, we have constructed a scientifically grounded model for the solid-state behavior of this molecule. The proposed experimental workflows offer a clear path for the validation of these predictions. A definitive crystal structure determination will be invaluable for a complete understanding of this compound and will undoubtedly aid in its application in the fields of medicinal chemistry and materials science.

References

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• Fiveable. (2025). Cis-cyclooctene: Organic Chemistry Study Guide. [Link]

• Imre, G., et al. (2014). Competing Intramolecular vs. Intermolecular Hydrogen Bonds in Solution. PMC, 15(12), 17893-17937. [Link]

• ResearchGate. (2025). Hydrogen bonding in strained cyclic vicinal diols: The birth of the hydrogen bond. [Link]

• Bandyopadhyay, D., et al. (2015). Conformational Stability and Intramolecular Hydrogen Bonding in 1,2-Ethanediol and 1,4-Butanediol. The Journal of Physical Chemistry A, 119(15), 3567–3576. [Link]

• ResearchGate. (n.d.). X‐ray crystal structure of diols 14 e (top) and 13 e (bottom) showing intra- and intermolecular H-bonding. [Link]

• Taylor & Francis. (n.d.). Vicinal – Knowledge and References. [Link]

• SOP: CRYSTALLIZATION. (n.d.). [Link]

• wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds. [Link]

• Legrand, N., et al. (2014). Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases. Molecules, 19(7), 9448-9461. [Link]

• Chemistry Stack Exchange. (2015, February 5). Is there a clear distinction between the various intra- and intermolecular interactions?[Link]

• ResearchGate. (n.d.). Synthesis of 1, 2, 3, 4 and 5 from cis-cyclooctene (12). Reagents/conditions. [Link]

• University of Florida. (2015, April 28). How To Grow Crystals. [Link]

• Bishop, R., et al. (2002). Crystal Engineering of Hydroxy Group Hydrogen Bonding: Design and Synthesis of New Diol Lattice Inclusion Hosts. The Journal of Organic Chemistry, 67(8), 2575–2585. [Link]

• PubMed. (2016, November 20). Improved racemate resolution of pentan-2-ol and trans-(Z)-cyclooct-5-ene-1,2-diol by lipase catalysis. [Link]

• National Center for Biotechnology Information. (2025, November 12). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. [Link]

• ResearchGate. (n.d.). Compositions of cis-5-cyclooctene-trans-1,2-diol (COE)- based monoliths. [Link]

• International Journal of Research in Pharmacy and Chemistry. (2014). CHARACTERIZATION AND APPLICATION OF DIOLS BASED LIQUID CRYSTALLINE COPOLYESTER. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1979). X-Ray crystal structure analyses and conformational studies of cis-cyclo-octane-1,5-diol and cyclo-octane-1,5-dione. [Link]

• oc-praktikum.de. (n.d.). 3035 Synthesis of cis-1,2-epoxycyclooctane from cyclooctene. [Link]

• PUBDB. (n.d.). Oxidative Cleavage of Vicinal Diols Catalyzed by Monomeric Fe‐Sites Inside MFI Zeolite. [Link]

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Whitepaper: Mass Spectrometry Fragmentation Pathways of Cyclooct-5-ene-1,2-diol

Executive Summary

Cyclooct-5-ene-1,2-diol (C₈H₁₄O₂) is a highly versatile cyclic alkene diol. It serves as a critical intermediate in the synthesis of trans-cyclooctene (TCO) derivatives for ultrafast bioorthogonal pretargeted imaging[1] and acts as a monomer for Ring-Opening Metathesis Polymerization (ROMP) to produce functionalized polyolefins[2]. Despite its synthetic utility, the mass spectrometric (MS) characterization of this molecule presents distinct analytical challenges due to its propensity for thermal degradation and complex gas-phase rearrangements.

As a Senior Application Scientist, I have structured this technical guide to dissect the electron ionization (EI) fragmentation mechanisms of cyclooct-5-ene-1,2-diol. This whitepaper details the causality behind specific experimental choices, outlines a self-validating analytical protocol, and provides a comprehensive mapping of its gas-phase dissociation pathways.

Ionization Strategies: Causality in Method Selection

When analyzing low-molecular-weight, moderately polar cyclic diols, the choice of ionization source dictates the structural information obtained.

• Gas Chromatography-Electron Ionization-MS (GC-EI-MS): This is the gold standard for cyclooct-5-ene-1,2-diol. The 70 eV hard ionization provides highly reproducible fragmentation patterns necessary for structural elucidation. However, vicinal diols are prone to thermal dehydration in hot GC inlets. Causality: To prevent this artifact, we mandate chemical derivatization (e.g., silylation) to replace active hydroxyl hydrogens with trimethylsilyl (TMS) groups, thereby increasing volatility and thermal stability.

• Liquid Chromatography-Electrospray Ionization-MS (LC-ESI-MS/MS): Intact cyclooct-5-ene-1,2-diol lacks highly basic or acidic sites, making it a poor candidate for standard ESI+ or ESI- modes. Causality: If LC-MS must be used (e.g., for downstream ROMP polymers), the addition of sodium salts (e.g., sodium trifluoroacetate) is required to drive the formation of [M+Na]⁺ adducts[3].

Figure 1: Self-validating GC-EI-MS workflow for cyclooct-5-ene-1,2-diol analysis.

Core Mechanistic Fragmentation Pathways (EI-MS)

Under 70 eV electron ionization, the underivatized cyclooct-5-ene-1,2-diol molecule (Molecular Weight: 142.20 g/mol ) undergoes three primary gas-phase dissociation pathways.

Pathway A: Sequential Dehydration

Alcohols readily lose water molecules upon ionization, often resulting in a low-abundance or completely absent molecular ion peak[4].

• Mechanism: The molecular ion [M]⁺• (m/z 142) undergoes a rapid loss of H₂O (-18 Da) to form a fragment at m/z 124. Because cyclooct-5-ene-1,2-diol possesses two hydroxyl groups, a second dehydration event is highly favored, yielding a prominent[M - 2H₂O]⁺• ion at m/z 106[5].

• Driving Force: The expulsion of two water molecules generates a highly conjugated, stable polyene radical cation (e.g., cyclooctatriene radical cation).

Pathway B: α -Cleavage and Complex Ring Opening

Complex cleavage refers to the process where two or more chemical bonds consecutively break, a phenomenon frequently observed in cyclic compounds[4].

• Mechanism: The C1-C2 bond between the vicinal diol carbons is highly susceptible to homolytic α -cleavage. This event relieves the steric strain of the eight-membered ring, generating a linear distonic radical cation.

• Driving Force: Subsequent fragmentation of this open-chain intermediate leads to the expulsion of neutral species (like formaldehyde) and yields characteristic lower-mass fragments, such as the m/z 57 peak, which is a hallmark of complex ring cleavage in cyclic alcohols[5].

Pathway C: Retro-Diels-Alder (RDA) Type Fragmentation

Cyclic alkenes are known to undergo retro-Diels-Alder fragmentations[5].

• Mechanism: While classic RDA is most characteristic of cyclohexenes, the cyclooctene ring can undergo analogous cycloreversion or complex allylic cleavages under 70 eV conditions. This expels a neutral diene (e.g., 1,3-butadiene, 54 Da) and leaves a charged fragment containing the diol moiety.

Figure 2: Primary EI-MS fragmentation pathways of cyclooct-5-ene-1,2-diol.

Quantitative Data & Spectral Interpretation

The table below summarizes the expected quantitative mass spectral data for underivatized cyclooct-5-ene-1,2-diol under standard 70 eV EI conditions.

Fragment Ion (m/z)	Relative Abundance (%)	Structural Assignment / Mechanism
142	< 5%	[M]⁺• : Intact molecular ion. Weak due to rapid dehydration[4].
124	20 - 30%	[M - H₂O]⁺• : First dehydration event.
106	60 - 80%	[M - 2H₂O]⁺• : Second dehydration; forms stable conjugated system.
79	40 - 50%	[C₆H₇]⁺ : Hydrocarbon fragment from extensive ring degradation.
67	30 - 40%	[C₅H₇]⁺ : Cyclopentenyl cation via ring contraction.
57	80 - 100% (Base)	[C₃H₅O]⁺ : Complex ring cleavage product typical of cyclic alcohols[5].

Experimental Protocols: A Self-Validating System

To ensure that the observed m/z 124 and 106 peaks are purely from gas-phase electron ionization and not thermal degradation in the GC inlet, the following self-validating protocol must be employed.

Step-by-Step Methodology: Isotopic Labeling & Derivatization

• Isotopic Exchange (Validation Control):

  • Action: Dissolve 1 mg of cyclooct-5-ene-1,2-diol in 100 µL of Deuterium Oxide (D₂O) and incubate at room temperature for 1 hour to exchange the hydroxyl protons for deuterium. Lyophilize to dryness.

  • Causality: This creates a self-validating system. If dehydration occurs via the hydroxyl groups, the mass shifts of the fragments in the D₂O-treated sample will definitively map the origin of the expelled neutral molecules.

• Chemical Derivatization:

  • Action: React the dried sample with 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS in 50 µL anhydrous pyridine. Heat at 60 °C for 30 minutes.

  • Causality: Silylation blocks the active hydroxyl sites, preventing thermal dehydration in the GC inlet and ensuring that the fragmentation observed is strictly due to electron ionization.

• Chromatographic Separation:

  • Action: Inject 1 µL of the derivatized sample onto a DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm) using a split ratio of 10:1. Set the inlet temperature to 250 °C.

  • Causality: The non-polar 5% phenyl-arylene stationary phase provides optimal retention for the TMS-derivatized cyclic diol, minimizing secondary interactions and peak tailing.

• Mass Spectrometric Detection:

  • Action: Operate the MS source at 70 eV and 230 °C. Set the quadrupole scan range from m/z 40 to 400.

  • Causality: 70 eV is the universal standard for EI, allowing direct comparison with NIST spectral libraries. The source temperature is kept high enough to prevent condensation but low enough to minimize excessive thermal fragmentation.

Conclusion

The mass spectrometric characterization of cyclooct-5-ene-1,2-diol requires a deep understanding of cyclic alcohol gas-phase chemistry. By anticipating sequential dehydrations, α -cleavages, and RDA-type fragmentations, researchers can accurately identify this molecule and its derivatives. Employing self-validating protocols—such as isotopic labeling and TMS derivatization—ensures absolute scientific integrity when mapping these complex fragmentation pathways.

References

• Title: Characterization of Structurally Diverse 18F-Labeled d-TCO Derivatives as a PET Probe for Bioorthogonal Pretargeted Imaging | ACS Omega Source: acs.org URL: [Link]

• Title: Synthesis and Characterization of Stereoregular Ethylene-Vinyl Alcohol Copolymers Made by Ring-Opening Metathesis Polymerization Source: researchgate.net URL: [Link]

• Title: CHAPTER 2 Fragmentation and Interpretation of Spectra Source: whitman.edu URL: [Link]

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Protocols & Analytical Methods

Up-scaled synthesis protocol for cyclooct-5-ene-1,2-diol from 1,5-cyclooctadiene

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Precursor synthesis for bioorthogonal trans-cyclooctenes (TCOs), chiral building blocks, and functionalized polyolefins.

Mechanistic Rationale & Process Strategy

The synthesis of vicinal diols from unactivated alkenes is traditionally achieved via the Upjohn dihydroxylation utilizing osmium tetroxide ( OsO4​ ) and NMO. While effective at the bench scale, the extreme toxicity, volatility, and cost of osmium make it prohibitive for multi-hundred-gram or kilogram-scale operations.

To bypass these limitations, this protocol details a highly scalable, metal-free, two-step sequence: the mono-epoxidation of 1,5-cyclooctadiene (COD) followed by acid-catalyzed ring-opening hydrolysis 1. By leveraging peracetic acid as an inexpensive industrial oxidant and employing a biphasic catalytic hydrolysis, this workflow maximizes atom economy, ensures thermal safety, and simplifies downstream purification 2.

Reaction pathway for the two-step up-scaled synthesis of (Z)-cyclooct-5-ene-1,2-diol.

Quantitative Data & Reagent Stoichiometry

The following tables summarize the optimized stoichiometry for a 1.00 mol scale synthesis. Literature procedures often use a massive excess of sodium carbonate (up to 6.0 eq); however, process optimization demonstrates that 2.0 eq is sufficient to buffer the acetic acid byproduct without causing stirring issues in the reactor.

Table 1: Step 1 - Mono-Epoxidation of 1,5-Cyclooctadiene

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
1,5-Cyclooctadiene (COD)	108.18	1.00	108.2 g (122 mL)	Starting Substrate
Peracetic Acid (35% in AcOH)	76.05	1.20	~230 mL	Electrophilic Oxidant
Sodium Carbonate (Anhydrous)	105.99	2.00	212.0 g	Acid Scavenger / Buffer
Dichloromethane (DCM)	84.93	-	1.5 L	Reaction Solvent

Table 2: Step 2 - Acid-Catalyzed Hydrolysis

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
Mono-epoxide Intermediate	124.18	1.00	105.5 g (0.85 mol)*	Intermediate Substrate
Sulfuric Acid (Conc., 98%)	98.08	Catalytic	2.0 mL	Proton Donor / Catalyst
Deionized Water	18.02	Excess	1.5 L	Nucleophile / Solvent

*Assumes an average 85% isolated yield from Step 1.

Experimental Protocols & Causality

Step 1: Synthesis of (Z)-9-Oxabicyclo[6.1.0]non-4-ene

Objective: Selectively epoxidize one of the two identical olefins while suppressing thermal runaway.

• Reactor Preparation: Equip a 3-liter, three-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and an internal temperature probe.

• Substrate Loading: Add 1,5-cyclooctadiene (108.2 g, 1.00 mol), anhydrous sodium carbonate (212.0 g, 2.00 mol), and DCM (1.0 L) to the flask.

  • Causality: Sodium carbonate is strictly required to neutralize the acetic acid present in the peracetic acid solution. Without this buffer, the acidic environment will trigger premature, uncontrolled ring-opening of the epoxide during the reaction.

• Temperature Control: Submerge the reactor in an ice-water bath and allow the internal temperature to reach 0 °C.

• Oxidant Addition: Dilute the peracetic acid solution (~230 mL, 1.20 mol) with the remaining 500 mL of DCM. Add this solution dropwise via the dropping funnel over 2 to 3 hours, maintaining the internal temperature below 5 °C.

  • Causality: The epoxidation is highly exothermic. Dropwise addition is critical to prevent thermal runaway. Keeping the temperature low also kinetically favors mono-epoxidation over di-epoxidation.

• Maturation: Stir the mixture for an additional 4 hours at 0 °C, then allow it to slowly warm to room temperature overnight (12 hours).

• Workup: Quench the reaction carefully with 1.0 L of deionized water. Separate the organic layer, extract the aqueous layer with DCM (2 × 250 mL), and wash the combined organics with brine. Dry over MgSO4​ , filter, and concentrate under reduced pressure to yield the mono-epoxide as a pale-yellow oil.

Step 2: Synthesis of (Z)-Cyclooct-5-ene-1,2-diol

Objective: Hydrolyze the epoxide to the vicinal diol using a green, highly scalable biphasic system.

• Biphasic Setup: In a 3-liter flask equipped with a high-torque mechanical stirrer, add the crude (Z)-9-oxabicyclo[6.1.0]non-4-ene (approx. 105.5 g, 0.85 mol) and 1.5 L of deionized water 3.

• Catalyst Addition: Add 2.0 mL of concentrated H2​SO4​ .

  • Causality: The epoxide is stable in neutral water. The catalytic acid protonates the epoxide oxygen, lowering the LUMO energy and facilitating nucleophilic attack by water.

• Vigorous Stirring: Stir the mixture at >500 RPM for 12 to 24 hours at room temperature.

  • Causality: Because the epoxide is highly hydrophobic and immiscible with water, the reaction is entirely interfacial. High-shear mechanical stirring maximizes the surface area of the emulsion, driving the reaction to completion without the need for organic co-solvents like THF.

• Workup: Once complete, transfer the mixture to a separatory funnel and extract with Ethyl Acetate (4 × 400 mL). Wash the combined organic layers with saturated NaHCO3​ (to neutralize the catalyst) and brine.

• Isolation: Dry over MgSO4​ , filter, and concentrate to yield the target (Z)-cyclooct-5-ene-1,2-diol as a viscous oil that slowly crystallizes upon standing.

In-Process Controls & Self-Validating Systems

To ensure trustworthiness and reproducibility, rely on the following self-validating checkpoints during the workflow:

• TLC Monitoring (Step 1): Use a Hexanes/Ethyl Acetate (9:1) mobile phase. Because the molecules lack UV-active chromophores, plates must be visualized using a KMnO4​ stain. The starting COD will appear as a fast-eluting, bright yellow spot on the purple background, while the epoxide will elute much slower ( Rf​≈0.4 ).

• Phase Behavior (Step 2): The hydrolysis reaction acts as a visual indicator of progress. Initially, the mixture is a distinct biphasic suspension (oil in water). As the reaction proceeds, the generation of the amphiphilic diol acts as a mild surfactant, causing the mixture to transition into a slightly cloudy, more unified emulsion.

• NMR Validation: In 1H NMR ( CDCl3​ ), successful epoxidation is confirmed by the disappearance of two olefinic protons and the appearance of the epoxide methine protons at ~3.0 ppm. Successful hydrolysis is confirmed by the shift of these methine protons to ~3.6 ppm (hydroxyl-adjacent).

References

• Rouillard, H., Deau, E., Domon, L., et al. "Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases." Molecules, 2014, 19(7), 9215-9231. 1

• "Method for providing a labeled single isomeric chemical entity targeting vector based on the use of an isomer-free dienophile." World Intellectual Property Organization, WO2023170174A1. 2

• "Bridging Molecular Properties to Emergent Bulk Performance for Rational Design of Advanced Dynamic Materials." University of California, Irvine (eScholarship). 3

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• 3. escholarship.org [escholarship.org]

Application Notes & Protocols: A Guide to the Synthesis of Chiral Bidentate Ligands from Cyclooct-5-ene-1,2-diol Precursors

Abstract: Chiral bidentate ligands are foundational to modern asymmetric catalysis, enabling the enantioselective synthesis of complex molecules critical to the pharmaceutical and fine chemical industries. This document provides a comprehensive guide for the synthesis of valuable chiral ligands starting from the versatile and stereochemically rich cyclooct-5-ene-1,2-diol scaffold. We detail the preparation and enzymatic resolution of the diol precursor and subsequent derivatization into C₂-symmetric diphosphine ligands. The protocols are designed to be robust and reproducible, with in-depth explanations of the chemical principles and experimental considerations that ensure success. This guide is intended for researchers, chemists, and drug development professionals seeking to expand their toolkit of chiral ligands for transition-metal-catalyzed reactions.

Introduction: The Strategic Value of the Cyclooctane Scaffold

The quest for efficient and highly selective asymmetric catalysts is a central theme in organic chemistry. Chiral bidentate ligands, which coordinate to a metal center through two donor atoms, create a well-defined chiral environment that can effectively control the stereochemical outcome of a reaction. The choice of the ligand's backbone, or scaffold, is paramount as it dictates the spatial arrangement of the coordinating groups and, consequently, the catalyst's enantioselectivity.

The eight-membered cyclooctane ring offers a unique combination of conformational flexibility and rigidity, making it an excellent three-dimensional scaffold for constructing complex chiral molecules.[1] Specifically, (Z)-cyclooct-5-ene-1,2-diol presents a C₂-symmetric chiral building block where the stereochemistry of the two hydroxyl groups can be leveraged to synthesize a variety of sophisticated ligands. Its derivatives have shown promise in applications such as rhodium-catalyzed asymmetric arylation reactions.[2][3]

This application note provides a field-proven, step-by-step methodology for the synthesis of these valuable precursors and their conversion into chiral diphosphine ligands, a privileged class in asymmetric catalysis.

Figure 1: Overall workflow for the synthesis of chiral diphosphine ligands from 1,5-cyclooctadiene.

Synthesis and Resolution of the Chiral Precursor

The critical first step is the preparation of the racemic diol from a commercially available starting material, followed by an efficient resolution to isolate a single enantiomer. The most common and cost-effective route begins with 1,5-cyclooctadiene.[4]

Protocol 1: Synthesis of rac-(Z)-cyclooct-5-ene-1,2-diol

This two-step protocol first involves the mono-epoxidation of 1,5-cyclooctadiene, followed by the acid-catalyzed ring-opening of the resulting epoxide to yield the racemic diol.

Step A: Epoxidation of 1,5-Cyclooctadiene

• Dissolve 1,5-cyclooctadiene (1.0 equiv.) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, ~1.1 equiv.) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Causality Note: m-CPBA is a common and effective epoxidizing agent. Adding it slowly at a low temperature controls the exothermic reaction and minimizes over-oxidation to the diepoxide.

• Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite. Stir for 20 minutes.

• Separate the organic layer. Wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield (Z)-(1S,8R)-9-oxabicyclo[6.1.0]non-4-ene as a crude oil, which can often be used in the next step without further purification.

Step B: Hydrolysis to the Diol [4]

• To the crude epoxide from the previous step, add a 2 M aqueous solution of sulfuric acid (H₂SO₄, ~1.1 equiv.).

• Stir the mixture vigorously at room temperature for 4-5 hours. The hydrolysis of the epoxide to the trans-diol is driven by the acidic conditions.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous magnesium sulfate, filter, and concentrate under vacuum.

• The crude product can be purified by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford pure rac-(Z)-cyclooct-5-ene-1,2-diol.

Protocol 2: Enzymatic Kinetic Resolution of the Diol

Kinetic resolution is a powerful technique to separate enantiomers. Here, we employ a lipase to selectively acylate one enantiomer of the diol, allowing for the easy separation of the resulting monoester from the unreacted diol. Lipase B from Candida antarctica (CaLB) is particularly effective for this transformation.[4]

Figure 2: Principle of enzymatic kinetic resolution of the racemic diol.

Methodology:

• Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve racemic (Z)-cyclooct-5-ene-1,2-diol (1.0 equiv.) in anhydrous tetrahydrofuran (THF).

• Add vinyl acetate (10 equiv.) as the acyl donor.

  • Causality Note: Vinyl acetate is an irreversible acyl donor, as the byproduct, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward.

• Add immobilized CaLB (typically 50-100 mg per mmol of diol).

• Stir the mixture at a controlled temperature (e.g., 35-50 °C). The reaction can be performed using conventional heating or microwave irradiation, which may enhance the enzyme's activity and reduce reaction times.[4]

• Monitor the reaction progress carefully by chiral GC or HPLC to achieve ~50% conversion. This is critical for maximizing the enantiomeric excess (ee) of both the product and the remaining starting material.

• Once ~50% conversion is reached, filter off the immobilized enzyme (which can be washed and potentially reused).

• Concentrate the filtrate under reduced pressure.

• Separate the resulting monoacetate and the unreacted diol using column chromatography (silica gel, ethyl acetate/hexanes).

• The enantiopure diol is obtained directly. The monoacetate can be hydrolyzed (e.g., using K₂CO₃ in methanol) to afford the other diol enantiomer.

Compound	Typical Yield	Typical ee (%)
(1S,2S)-cyclooct-5-ene-1,2-diol	40-45%	>99%
(1R,2R)-monoacetate	45-50%	~98-99%

Table 1: Representative results for the lipase-catalyzed kinetic resolution of rac-(Z)-cyclooct-5-ene-1,2-diol.

Synthesis of Chiral Diphosphine Ligands

With the enantiopure diol in hand, it can be converted into a variety of ligand classes. The following protocol details the synthesis of a C₂-symmetric diphosphine ligand, a cornerstone of asymmetric catalysis. The strategy involves converting the hydroxyl groups into good leaving groups, followed by nucleophilic substitution with a phosphide anion.

Protocol 3: Ditosylation of Enantiopure Diol

Methodology:

• Dissolve the enantiopure diol (e.g., (1S,2S)-diol, 1.0 equiv.) in anhydrous pyridine or DCM at 0 °C under an inert atmosphere.

• Add 4-toluenesulfonyl chloride (TsCl, ~2.2-2.5 equiv.) portion-wise.

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP, ~0.1 equiv.).

  • Causality Note: Pyridine acts as both a solvent and a base to neutralize the HCl byproduct. DMAP is a highly effective acylation catalyst that accelerates the reaction.

• Allow the reaction to stir at 0 °C for 1 hour, then at room temperature overnight.

• Quench the reaction by slowly adding cold water.

• Extract the product with diethyl ether or DCM.

• Wash the organic layer sequentially with cold 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate. The resulting crude ditosylate is often a solid and can be purified by recrystallization (e.g., from ethanol).

Protocol 4: Synthesis of the Diphosphine Ligand

This step requires strictly anhydrous and anaerobic conditions due to the air- and moisture-sensitivity of the phosphide nucleophile.

Methodology:

• In a flame-dried, two-neck flask under argon, prepare a solution of potassium diphenylphosphide (KPPh₂). This can be done by reacting diphenylphosphine (HPPh₂) with a strong base like potassium hydride (KH) or potassium tert-butoxide in anhydrous THF.

• In a separate flame-dried flask, dissolve the chiral ditosylate (1.0 equiv.) from Protocol 3 in anhydrous THF.

• Cool the KPPh₂ solution to 0 °C and slowly add the solution of the ditosylate via cannula.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 6-12 hours. The reaction involves a double Sₙ2 substitution.

  • Causality Note: The reaction proceeds with inversion of configuration at both stereocenters. Starting with the (1S,2S)-diol leads to the (1R,2R)-diphosphine ligand.

• After cooling to room temperature, quench the reaction by the careful addition of degassed water.

• Extract the product with degassed ethyl acetate or toluene.

• Wash the organic layers with degassed brine, dry over anhydrous sodium sulfate, filter, and concentrate under vacuum.

• Purify the crude product by column chromatography on silica gel that has been deactivated with triethylamine and using degassed solvents.

Figure 3: Schematic representation of a bidentate diphosphine ligand chelating to a transition metal center.

Characterization and Validation

Thorough characterization is essential to confirm the structure and purity of the synthesized ligands.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are used to confirm the carbon backbone structure. ³¹P NMR is crucial for phosphine-containing ligands, with a characteristic chemical shift indicating the formation of the C-P bond and the purity of the ligand.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact mass and elemental composition of the final product.

• Chiral Chromatography (HPLC or GC): This is the definitive method for determining the enantiomeric excess (ee%) of the resolved diol and confirming that no racemization occurred during subsequent transformations.

• Optical Rotation: Measurement of the specific rotation using a polarimeter provides a quick check for chirality and can be compared to literature values.

Conclusion and Outlook

The protocols detailed in this guide offer a reliable and well-vetted pathway for the synthesis of valuable chiral bidentate ligands from the cyclooct-5-ene-1,2-diol precursor. The key to success lies in the efficient enzymatic resolution of the diol and the careful execution of air-sensitive procedures during the introduction of the phosphine moieties. The resulting ligands, possessing a unique and conformationally defined C₂-symmetric scaffold, are excellent candidates for use in a wide range of transition-metal-catalyzed asymmetric transformations, empowering researchers in the fields of drug discovery and materials science to construct chiral molecules with high precision and efficiency.

References

• Tamm, T. R., & Rovis, T. (2019). C–H Functionalization Approach for the Synthesis of Chiral C2-Symmetric 1,5-Cyclooctadiene Ligands. Organic Letters, 21(24), 9864–9868. Retrieved from [Link]

• Peixoto, A. F., et al. (2014). Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases. Molecules, 19(7), 9242-9253. Retrieved from [Link]

• PubMed. (2019). C-H Functionalization Approach for the Synthesis of Chiral C2-Symmetric 1,5-Cyclooctadiene Ligands. Organic Letters. Retrieved from [Link]

• Oro, L. A., & Sola, E. (2003). Versatility of Cyclooctadiene Ligands in Iridium Chemistry and Catalysis. Organometallics, 22(26), 5462-5475. Retrieved from [Link]

Sources

• 1. (1S,2S)-cyclooctane-1,2-diol|High-Purity Chiral Diol [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. C-H Functionalization Approach for the Synthesis of Chiral C2-Symmetric 1,5-Cyclooctadiene Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases [mdpi.com]

Advanced Enzymatic Kinetic Resolution of Racemic (Z)-Cyclooct-5-ene-1,2-diol: Protocols and Mechanistic Insights

Enantiomerically pure vicinal diols are highly versatile chiral scaffolds, essential for the synthesis of complex natural products, pharmaceutical intermediates, and chiral ligands. Among these, (Z)-cyclooct-5-ene-1,2-diol presents a unique synthetic challenge due to its conformational flexibility and transannular reactivity. Enzymatic Kinetic Resolution (EKR) using lipases has emerged as a highly selective, green alternative to conventional chemical resolution methods.

This application note provides a comprehensive, self-validating guide to the lipase-catalyzed kinetic resolution of racemic (Z)-cyclooct-5-ene-1,2-diol, focusing on the mechanistic causality behind enzyme selection, acyl donor optimization, and the integration of microwave-assisted heating.

Mechanistic Rationale and Experimental Design

The Principle of Lipase-Catalyzed EKR

Kinetic resolution relies on the differential reaction rates of two enantiomers in a racemic mixture when exposed to a chiral catalyst. In the presence of an acyl donor, lipases—specifically Candida antarctica Lipase B (CaLB)—selectively acylate one enantiomer of the racemic diol [1]. The enzyme's active site provides a highly specific chiral pocket that favors the transition state of the (1R,2R)-enantiomer, leaving the (1S,2S)-enantiomer unreacted.

Lipase-catalyzed kinetic resolution workflow for racemic (Z)-cyclooct-5-ene-1,2-diol.

Causality in Parameter Optimization

Acyl Donor Selection: The choice of acyl donor is not arbitrary; it directly dictates the thermodynamic driving force and the stereoselectivity of the reaction. While vinyl acetate is a standard donor, research demonstrates that increasing the acyl chain length to C4 (vinyl butanoate) significantly enhances the enantiomer selectivity (E-value) for trans-(Z)-cyclooct-5-ene-1,2-diol [2]. Causality: The proximity of the acyl and alcohol moieties during catalysis means that the larger butanoate group interacts more intimately with the steric constraints of CaLB's active site, amplifying the energy difference between the diastereomeric transition states. Furthermore, enol esters (like vinyl butanoate) render the acylation irreversible, as the leaving group tautomerizes into a volatile aldehyde/ketone, driving the reaction forward.

Microwave-Assisted Heating: Conventional heating relies on slow thermal conduction, often requiring 24–48 hours to reach ~50% conversion. Microwave (MW) irradiation directly couples with the dipole moments of the polar diol and acyl donor, providing rapid, localized heating. Causality: This localized energy transfer increases the collision frequency and can induce beneficial conformational flexibility in the immobilized lipase without causing thermal denaturation. MW-assisted protocols reduce reaction times from 24 hours to under 2 hours while maintaining or improving enantiomeric excess [1].

Quantitative Data Summary

The following table summarizes the comparative performance metrics of CaLB-catalyzed resolution under varying conditions, demonstrating the superiority of the optimized MW/Vinyl Butanoate system.

Reaction System	Acyl Donor	Heating Method	Time (h)	Conversion (%)	Substrate ee (%)	Product ee (%)	E-value
Standard	Vinyl Acetate	Conventional (Orbital, 40°C)	24.0	48	>90	>95	~120
Chain Extension	Vinyl Butanoate	Conventional (Orbital, 40°C)	18.0	49	>95	>98	~200
MW-Assisted	Vinyl Acetate	Microwave (50 W, 40°C)	2.5	50	>98	>98	>250
Optimized	Vinyl Butanoate	Microwave (50 W, 40°C)	1.5	50	>99	>99	>300

Note: Data synthesized from peer-reviewed optimization studies of CaLB-mediated resolution of cyclooctanediols [1, 2].

Experimental Protocols

To ensure trustworthiness, this protocol is designed as a self-validating system . The true conversion ( c ) of a kinetic resolution must mathematically align with the measured enantiomeric excesses of the unreacted substrate ( ees​ ) and the product ( eep​ ) via the equation: c=ees​/(ees​+eep​) . If the calculated conversion deviates by more than 2% from the empirically measured conversion (via GC/NMR), the researcher is immediately alerted to potential side reactions or analytical errors.

Protocol A: Microwave-Assisted EKR of (Z)-Cyclooct-5-ene-1,2-diol

Reagents and Materials:

• Racemic (Z)-cyclooct-5-ene-1,2-diol (1.0 mmol, ~142 mg)

• Immobilized Candida antarctica Lipase B (CaLB, Novozym 435) (50 mg)

• Vinyl butanoate (3.0 mmol, ~342 mg) - Acyl Donor

• Anhydrous Diisopropyl ether (DIPE) or Tert-butyl methyl ether (TBME) (5.0 mL) - Solvent

• Microwave synthesizer (e.g., CEM Discover) equipped with infrared temperature control.

Step-by-Step Methodology:

• Preparation: To an oven-dried 10 mL microwave reaction vial equipped with a magnetic stir bar, add 1.0 mmol of racemic (Z)-cyclooct-5-ene-1,2-diol.

• Solvent & Donor Addition: Dissolve the diol in 5.0 mL of anhydrous DIPE. Add 3.0 mmol of vinyl butanoate. Critical Step: Ensure the solvent is strictly anhydrous to prevent competitive enzymatic hydrolysis of the acyl donor.

• Enzyme Addition: Add 50 mg of immobilized CaLB. Seal the vial immediately with a Teflon-lined crimp cap.

• Microwave Irradiation: Place the vial in the microwave synthesizer. Set the parameters to a constant temperature of 40°C, with a maximum power output of 50 W, and a stirring speed of 600 rpm.

• Monitoring (Self-Validation): Irradiate for 1.5 hours. Withdraw a 10 µL aliquot at 45-minute intervals. Dilute the aliquot in 1 mL of hexane/isopropanol, filter through a 0.2 µm PTFE syringe filter to remove the enzyme, and analyze via GC to track conversion.

• Quenching: Once conversion reaches exactly 50% (ideal for kinetic resolution), stop the microwave. Filter the crude mixture immediately through a pad of Celite to remove the immobilized CaLB, halting the reaction. Wash the Celite pad with 2 × 5 mL of ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude mixture of (1S,2S)-diol and (1R,2R)-monobutanoate.

Protocol B: Downstream Processing and Chiral Analysis

Downstream processing and self-validating analytical workflow for EKR products.

Step-by-Step Methodology:

• Flash Chromatography: Load the crude concentrated mixture onto a silica gel column. Elute using a gradient of Hexane/Ethyl Acetate (starting at 90:10 to elute the less polar (1R,2R)-monobutanoate, increasing to 50:50 to elute the highly polar unreacted (1S,2S)-diol).

• Fraction Verification: Verify the purity of the separated fractions using TLC (visualized with potassium permanganate stain, which reacts with the alkene bond).

• Chiral Analysis: Analyze both purified compounds using Chiral GC (e.g., using a CP-Chirasil-Dex CB column) or Chiral HPLC (e.g., Chiralcel OD-H column).

  • Note: The diol may require derivatization (e.g., conversion to a diacetate using acetic anhydride/pyridine) prior to GC analysis to improve volatility and peak resolution.

• E-Value Calculation: Calculate the enantiomeric ratio ( E ) using the formula:

  E=ln[1−c(1−eep​)]ln[1−c(1+eep​)]​

  If E>200 , the resolution is considered highly efficient and suitable for pharmaceutical-grade chiral building block synthesis.

References

• Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases Source: Molecules (2014), 19(7), 9215-9227. URL:[Link]

• Improved racemate resolution of pentan-2-ol and trans-(Z)-cyclooct-5-ene-1,2-diol by lipase catalysis Source: Journal of Biotechnology (2016), 238, 60-68. URL:[Link]

Protocol for the esterification of cyclooct-5-ene-1,2-diol hydroxyl groups

An In-Depth Guide to the Esterification of Cyclooct-5-ene-1,2-diol Hydroxyl Groups

Introduction: The Synthetic Value of Cyclooct-5-ene-1,2-diol Esters

Cyclooct-5-ene-1,2-diol is a versatile bifunctional molecule featuring a reactive eight-membered ring, a central double bond, and two hydroxyl groups in a vicinal (1,2) relationship. The esterification of these hydroxyl groups is a critical transformation in organic synthesis. It serves not only as a strategy for protecting the diol functionality during subsequent reactions but also as a direct pathway to synthesize derivatives with tailored physical, chemical, and biological properties.[1] These esters are valuable intermediates in the synthesis of complex natural products, pharmaceuticals, and advanced materials.

The primary challenge in the esterification of a diol lies in controlling the reaction's selectivity. Depending on the stoichiometry and reaction conditions, the process can yield a statistical mixture of the starting diol, the desired monoester, and the diester. Therefore, the choice of methodology is paramount and must be guided by the desired outcome, whether it be complete protection (diester formation) or selective functionalization (monoester formation). This guide provides a detailed exploration of three robust protocols for the esterification of cyclooct-5-ene-1,2-diol, each with distinct advantages in terms of reactivity, selectivity, and operational simplicity.

Comparative Overview of Esterification Methodologies

The selection of an appropriate esterification strategy depends on the desired product (monoester vs. diester), the sensitivity of the substrate to acidic or harsh conditions, and the need for stereoselectivity. Below is a comparative summary of the methods detailed in this guide.

Parameter	Fischer-Speier Esterification	DMAP-Catalyzed Acylation	Enzymatic Esterification
Primary Use	Bulk synthesis, diester formation	Controlled mono- or di-esterification	Selective monoesterification, kinetic resolution
Acylating Agent	Carboxylic Acid	Acid Anhydride or Acid Chloride	Vinyl Ester (e.g., Vinyl Acetate)
Catalyst	Strong Brønsted Acid (H₂SO₄, TsOH)	4-(Dimethylamino)pyridine (DMAP)	Lipase (e.g., Candida antarctica Lipase B)
Conditions	High temperature, reflux[2][3]	Mild (0°C to room temperature)	Mild (Room temperature to ~60°C)[4]
Selectivity	Low; typically favors diester with excess acid	Good; tunable by stoichiometry	Excellent for monoester[4][5]
Key Advantage	Cost-effective, simple reagents	High reactivity, rapid, mild conditions[6]	High selectivity, environmentally friendly[5][7]
Key Limitation	Harsh conditions, equilibrium-limited[8][9]	Requires stoichiometric base, sensitive reagents	Slower reaction times, enzyme cost

Method 1: Fischer-Speier Esterification for Diester Synthesis

Principle and Mechanistic Insight

The Fischer-Speier esterification is a classic acid-catalyzed condensation between a carboxylic acid and an alcohol.[2][9] The reaction is driven to completion by using an excess of one reactant or by removing the water byproduct, often through azeotropic distillation with a Dean-Stark apparatus.[8][10] The strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon for attack by the alcohol's nucleophilic oxygen.[3][8] For a diol like cyclooct-5-ene-1,2-diol, using a molar excess of the carboxylic acid and catalyst will strongly favor the formation of the diester.

Caption: Acid-catalyzed mechanism of Fischer esterification.

Detailed Protocol: Synthesis of Cyclooct-5-ene-1,2-diyl Dibenzoate

This protocol describes the formation of the dibenzoate ester.

• Reagent Setup:

  • To an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add cyclooct-5-ene-1,2-diol (10.0 g, 70.3 mmol).

  • Add benzoic acid (18.0 g, 147.6 mmol, 2.1 equivalents).

  • Add toluene (250 mL) as the solvent for azeotropic water removal.

• Catalyst Addition:

  • Carefully add para-toluenesulfonic acid (p-TsOH) monohydrate (1.34 g, 7.0 mmol, 0.1 equivalents) or concentrated sulfuric acid (0.4 mL) as the catalyst.

• Reaction Execution:

  • Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction is complete when the starting diol spot is no longer visible. This typically takes 4-10 hours.[10]

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 100 mL) to neutralize the acid catalyst.

  • Wash with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Product Isolation:

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure diester.

Method 2: DMAP-Catalyzed Acylation for Controlled Esterification

Principle and Mechanistic Insight

Acylation using a highly reactive acid anhydride or acid chloride is a rapid and efficient method for esterification that proceeds under mild conditions. The reaction is typically performed in the presence of a base like pyridine, which neutralizes the acid byproduct (e.g., HCl).[11][12] The addition of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) dramatically accelerates the reaction.[6] DMAP functions as a superior nucleophilic catalyst by first reacting with the acylating agent to form a highly reactive N-acylpyridinium intermediate.[13][14][15] This intermediate is much more susceptible to attack by the alcohol than the original anhydride, leading to a significantly faster reaction rate. By controlling the stoichiometry of the acylating agent, this method can be tuned to favor either mono- or di-acylation.

Caption: Nucleophilic catalysis pathway for DMAP-mediated acylation.

Detailed Protocol: Selective Mono-Acetylation of Cyclooct-5-ene-1,2-diol

This protocol is optimized for the formation of the monoacetate.

• Reagent Setup:

  • In an oven-dried, three-necked flask under a nitrogen atmosphere, dissolve cyclooct-5-ene-1,2-diol (5.0 g, 35.2 mmol) in anhydrous dichloromethane (DCM, 100 mL) and pyridine (15 mL).

  • Cool the solution to 0°C using an ice bath.

  • Add DMAP (0.43 g, 3.5 mmol, 0.1 equivalents).

• Acylating Agent Addition:

  • In a separate flask, prepare a solution of acetic anhydride (3.4 mL, 36.9 mmol, 1.05 equivalents) in anhydrous DCM (25 mL).

  • Add the acetic anhydride solution dropwise to the stirred diol solution over 30 minutes using an addition funnel. Maintaining a slow addition rate is crucial for selectivity.

• Reaction Execution:

  • Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature.

  • Monitor the reaction by TLC. The appearance of the monoacetate product and disappearance of the diol will be observed. Stop the reaction before significant diester formation occurs.

• Workup and Purification:

  • Quench the reaction by slowly adding 50 mL of water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (2 x 50 mL) to remove pyridine and DMAP, followed by saturated NaHCO₃ solution (1 x 50 mL), and finally brine (1 x 50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Final Product Isolation:

  • Purify the crude product via flash column chromatography on silica gel, using a gradient elution (e.g., starting with 10% ethyl acetate in hexanes and gradually increasing polarity) to separate the monoester from any unreacted diol and diester byproduct.

Method 3: Lipase-Catalyzed Esterification for Kinetic Resolution

Principle and Field-Proven Insight

Enzymatic esterification using lipases offers an exceptionally mild and selective method for modifying hydroxyl groups.[5] Lipases are enzymes that naturally hydrolyze esters but can be used to catalyze ester formation in non-aqueous environments.[16] A key advantage of this biocatalytic approach is the potential for kinetic resolution of a racemic diol.[4][17] For racemic trans-(Z)-cyclooct-5-ene-1,2-diol, a lipase can selectively acylate one enantiomer faster than the other, resulting in a mixture of a highly enantioenriched monoester and the unreacted, enantioenriched diol.[4][17] Candida antarctica Lipase B (often immobilized, e.g., as Novozym 435) is a highly effective and widely used biocatalyst for such transformations. Vinyl acetate is a common acyl donor because the enol byproduct tautomerizes to acetaldehyde, making the reaction effectively irreversible.[4]

Caption: General workflow for the kinetic resolution of a diol via lipase.

Detailed Protocol: Kinetic Resolution of (Z)-Cyclooct-5-ene-1,2-diol

This protocol is adapted from established procedures for the kinetic resolution of this specific diol.[4]

• Reagent Setup:

  • To a 50 mL Erlenmeyer flask, add racemic (Z)-cyclooct-5-ene-1,2-diol (1.0 g, 7.03 mmol).

  • Add tetrahydrofuran (THF, 15 mL) as the solvent.

  • Add vinyl acetate (1.3 mL, 14.1 mmol, 2.0 equivalents) as the acyl donor.

• Enzyme Addition:

  • Add the immobilized lipase, such as Candida antarctica Lipase B (CaLB, e.g., Novozym 435) (100 mg, 10% by weight of the substrate).

• Reaction Execution:

  • Seal the flask and place it in an orbital shaker set to 200 rpm and a constant temperature (e.g., 45°C).

  • The reaction progress and enantiomeric excess (e.e.) of the substrate and product should be monitored by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

  • For optimal kinetic resolution, the reaction is typically stopped at or near 50% conversion. This can take anywhere from 6 to 48 hours depending on the specific enzyme activity and conditions.

• Workup and Purification:

  • Once the desired conversion is reached, remove the immobilized enzyme by simple filtration, washing the enzyme beads with a small amount of fresh solvent (THF or ethyl acetate). The enzyme can often be washed and reused.

  • Concentrate the filtrate under reduced pressure.

• Final Product Isolation:

  • The resulting mixture of the monoacetate and the unreacted diol can be readily separated by standard silica gel column chromatography to afford both products in high enantiomeric purity.

References

• Tomer, S. O., & Soni, H. P. (2017). Enzymatic monoesterification of symmetric diols: restriction of molecular conformations influences selectivity. RSC Advances. [Link]

• Nakamura, Y., et al. (2019). Catalytic Activation of Cis-Vicinal Diols by Boronic Acids: Site-Selective Acylation of Carbohydrates. Organic Letters. [Link]

• Xu, S., et al. (2005). The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). Chemistry. [Link]

• De-Carvalho, P., et al. (1995). Enzymatic Resolution of I ,2-Diols: Comparison between Hydrolysis and Transesterif ication Reactions. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Alvarez Castro, T. V. (2020). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. [Link]

• Liu, Z., et al. (2014). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Chemistry Portal. [Link]

• Nakamura, Y., et al. (2019). Catalytic Activation of Cis-Vicinal Diols by Boronic Acids: Site-Selective Acylation of Carbohydrates. PubMed. [Link]

• Xu, S., et al. (2005). The DMAP‐Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4‐(Dimethylamino)pyridine). Chemistry – A European Journal. [Link]

• ResearchGate. (2005). The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine). Request PDF. [Link]

• Wikipedia. (n.d.). Diol. Wikipedia. [Link]

• Chem-Station. (2014). Protection of 1,2-/1,3-Diols. Chem-Station International Edition. [Link]

• Chemistry Steps. (2022). Diols: Nomenclature, Preparation, and Reactions. Chemistry Steps. [Link]

• Lee, K. M., & Lee, S. B. (1998). Enzymic Esterification of Diols in Reverse Micellar Media. Industrial & Engineering Chemistry Research. [Link]

• Google Patents. (2006). Enzymatic method of making 1,2-diol derivatives and their esters with succine anhydride.

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• OrgoSolver. (n.d.). Acid Chloride to Ester (ROH, pyridine). OrgoSolver. [Link]

• ResearchGate. (2025). The reaction of acid chloride and chloroformate with pyridine. ResearchGate. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Legrand, F., et al. (2014). Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases. Molecules. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia. [Link]

• Reddit. (2025). Ts-Ester synthesis. r/Chempros. [Link]

• Patsnap. (2025). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. Patsnap Eureka. [Link]

• El-Hiti, G. A., et al. (2016). Improved racemate resolution of pentan-2-ol and trans-(Z)-cyclooct-5-ene-1,2-diol by lipase catalysis. PubMed. [Link]

• Master Organic Chemistry. (2022). Carboxylic Acid to Ester Under Acidic Conditions (Fischer Esterification). Master Organic Chemistry. [Link]

• Chemistry Steps. (2021). Fischer Esterification. Chemistry Steps. [Link]

• Chemistry Stack Exchange. (2015). Why is pyridine used when making tosyl esters from alcohols?. Chemistry Stack Exchange. [Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 4. Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases [mdpi.com]
• 5. Enzymatic monoesterification of symmetric diols: restriction of molecular conformations influences selectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 7. Enzymatic resolution of 1,2-diols: comparison between hydrolysis and transesterification reactions - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
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Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Catalytic Dihydroxylation of 1,5-Cyclooctadiene

Welcome to the technical support guide for the catalytic dihydroxylation of 1,5-cyclooctadiene. This resource, designed for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have structured this guide to move beyond simple step-by-step instructions, focusing instead on the underlying chemical principles to empower you to diagnose and resolve challenges in your own experiments.

Core Principles: The Catalytic Dihydroxylation Mechanism

Understanding the reaction mechanism is critical for effective troubleshooting. The most common and reliable method for the syn-dihydroxylation of alkenes utilizes osmium tetroxide (OsO₄) as a catalyst.[1][2] Due to the toxicity and expense of OsO₄, it is used in catalytic amounts and regenerated by a stoichiometric co-oxidant, such as N-methylmorpholine N-oxide (NMO) in the Upjohn dihydroxylation or potassium ferricyanide (K₃Fe(CN)₆) in the Sharpless asymmetric dihydroxylation.[3][4]

The reaction proceeds via a concerted [3+2] cycloaddition of OsO₄ to the alkene, forming a cyclic osmate ester intermediate.[5][6] This intermediate is then hydrolyzed to release the cis-diol. The reduced osmium species is re-oxidized by the co-oxidant, regenerating OsO₄ and allowing the catalytic cycle to continue.[7]

Caption: The catalytic cycle for osmium-mediated syn-dihydroxylation.

Standard Experimental Protocol: Upjohn Dihydroxylation of 1,5-Cyclooctadiene

This protocol provides a baseline for the racemic syn-dihydroxylation. All operations involving osmium tetroxide must be conducted in a well-ventilated fume hood.[7]

Materials:

• 1,5-Cyclooctadiene

• N-Methylmorpholine N-oxide (NMO), 50 wt% solution in water or anhydrous

• Osmium tetroxide (OsO₄), 2.5 or 4 wt% solution in tert-butanol or water

• Acetone

• Water

• Sodium sulfite (Na₂SO₃) or Sodium bisulfite (NaHSO₃)

• Ethyl acetate

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,5-cyclooctadiene (1.0 mmol, 1 equiv.) in a 10:1 mixture of acetone and water (10 mL).

• Addition of Co-oxidant: Add NMO (2.2-2.5 mmol, ~2.2-2.5 equiv.) to the stirred solution. Stir until the NMO is fully dissolved.

• Initiation: At room temperature, carefully add the catalytic OsO₄ solution (0.01-0.02 mmol, 1-2 mol%) dropwise to the reaction mixture. The solution will typically turn dark brown.

• Monitoring: Stir the reaction vigorously at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) or GC-MS. The reaction is often complete within 8-24 hours.

• Quenching: Upon completion, cool the mixture to 0°C in an ice bath. Add a quenching agent like solid sodium sulfite (~1 g) or a saturated aqueous solution of sodium bisulfite.[6] Stir vigorously for 30-60 minutes. The mixture should lighten in color as the osmate ester is reduced.

• Work-up: If a precipitate forms, filter the mixture through a pad of celite, washing the pad with acetone.[6] Concentrate the filtrate under reduced pressure to remove most of the acetone.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude tetrol product.[6]

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization as needed.

Troubleshooting Guide

Q1: My yield of the diol is very low. What are the potential causes and solutions?

A1: Low yields can stem from several factors, from reagent quality to reaction conditions.

• Cause 1: Inactive Catalyst or Co-oxidant. OsO₄ solutions can degrade over time. NMO can be hygroscopic and its effectiveness can be compromised by excess water if using the anhydrous form.

  • Solution: Use fresh, properly stored reagents. If using anhydrous NMO, ensure it has been stored in a desiccator. Consider preparing the OsO₄ solution fresh if it is old. The toxic and volatile OsO₄ can also be generated in situ from the more stable salt K₂OsO₂(OH)₄ with NMO.[3]

• Cause 2: Incomplete Reaction. The reaction may be sluggish due to insufficient mixing in a biphasic system, low temperature, or low catalyst loading.

  • Solution: Ensure vigorous stirring, especially if the reaction mixture is not homogeneous. If the reaction is slow at room temperature, gentle heating (e.g., to 40°C) can sometimes be beneficial, but watch for side reactions. You can also try increasing the catalyst loading slightly (e.g., from 1 mol% to 2-3 mol%).

• Cause 3: Product Loss During Work-up. The target molecule, cis,cis-1,2,5,6-cyclooctanetetrol, is highly polar and may have significant water solubility, leading to poor extraction into organic solvents.

  • Solution: Saturate the aqueous layer with NaCl before extraction to decrease the diol's solubility. Use a more polar solvent for extraction, such as a mixture of ethyl acetate and isopropanol, or perform a continuous liquid-liquid extraction.

• Cause 4: Sub-optimal pH. The reaction rate can be pH-dependent. Standard Upjohn conditions are generally near-neutral to slightly basic.

  • Solution: While the reaction is typically robust, for some substrates, maintaining a stable pH can be important. Sharpless conditions, for example, use a K₂CO₃ buffer.[8] For particularly sensitive substrates, buffering the solution may improve reproducibility.

Q2: I am observing significant amounts of over-oxidation or cleavage products. How can I prevent this?

A2: Over-oxidation, leading to α-hydroxy ketones (ketols) or oxidative cleavage of the diol to dicarbonyls, is a common side reaction.[2]

• Cause 1: Extended Reaction Time or Elevated Temperature. Leaving the reaction for too long after the starting material is consumed increases the risk of over-oxidation of the product diol.

  • Solution: Monitor the reaction closely by TLC or GC-MS and quench it as soon as the starting material has been consumed. Avoid unnecessarily high temperatures.

• Cause 2: Aggressive Co-oxidant/Conditions. Some co-oxidants are more prone to causing side reactions. Ruthenium tetroxide (RuO₄), for example, is a much stronger oxidant than OsO₄ and is well-known to cause oxidative cleavage.[9][10] Even with osmium, certain conditions can promote this pathway.

  • Solution: Ensure you are using the correct co-oxidant for dihydroxylation (e.g., NMO, K₃Fe(CN)₆). If using a ruthenium-based system, specific protocols designed to minimize cleavage, such as those using acidic conditions, must be followed carefully.[11]

• Cause 3: Inefficient Quenching. Failure to completely reduce the osmate ester and destroy excess oxidant during the work-up can lead to product degradation.

  • Solution: Use a sufficient amount of quenching agent (e.g., Na₂SO₃) and allow enough time for it to react completely, as indicated by a color change from dark brown/black to a lighter suspension.

Q3: My enantioselectivity is poor in the Sharpless Asymmetric Dihydroxylation (AD). How can I improve it?

A3: Poor enantioselectivity in the Sharpless AD is often linked to the "second catalytic cycle."[12][13] This occurs when the reduced Os(VI) species is re-oxidized back to Os(VIII) before the diol product is released (hydrolyzed). This re-oxidized osmium is not complexed with the chiral ligand, leading to a fast, non-selective background reaction.

• Cause 1: Sub-optimal Reagent Stoichiometry. The concentrations of the substrate and reagents in the AD-mix are carefully balanced to favor the ligand-accelerated primary cycle.

  • Solution: Use the commercially available AD-mix-α or AD-mix-β whenever possible, as they contain the optimal ratio of catalyst, ligand, co-oxidant (K₃Fe(CN)₆), and base (K₂CO₃).[4] Do not use NMO as the co-oxidant in a Sharpless AD, as it is known to promote the second cycle and lead to lower enantiomeric excess (ee).[12]

• Cause 2: High Substrate Concentration. If the alkene concentration is too high, it can react with the un-complexed osmium catalyst, promoting the non-selective background reaction.[8]

  • Solution: Adhere to the recommended concentrations. A typical protocol uses about 1 mmol of olefin per 1.4 g of AD-mix in a 1:1 t-BuOH/water solvent system.[12]

• Cause 3: Inappropriate Solvent or Temperature. The standard 1:1 t-BuOH/water system is optimized for both solubility and reaction kinetics that favor the primary cycle.

  • Solution: Use the recommended solvent system. Running the reaction at a lower temperature (e.g., 0°C) often improves enantioselectivity by slowing down the competing background reaction more than the desired ligand-accelerated reaction.

Caption: A workflow for troubleshooting common dihydroxylation issues.

Frequently Asked Questions (FAQs)

Q: What is the main difference between the Upjohn and Sharpless dihydroxylation protocols? A: The key difference lies in stereocontrol. The Upjohn dihydroxylation uses a simple co-oxidant like NMO and produces a racemic (non-chiral) syn-diol.[3] The Sharpless Asymmetric Dihydroxylation (AD) adds a chiral ligand (derivatives of dihydroquinine, DHQ, or dihydroquinidine, DHQD) to direct the OsO₄ to a specific face of the alkene, producing an enantioenriched syn-diol.[4][14] It also typically uses K₃Fe(CN)₆ as the co-oxidant in a buffered t-BuOH/water system.[4]

Q: How do I choose the right co-oxidant? A: For standard racemic dihydroxylations (Upjohn conditions), NMO is the most common and effective choice. It is efficient at regenerating Os(VIII) from Os(VI).[2][3] For Sharpless Asymmetric Dihydroxylation, K₃Fe(CN)₆ is the required co-oxidant included in the commercial AD-mixes. Using NMO in an asymmetric reaction will lead to a significant drop in enantioselectivity.[12]

Q: What is the role of additives like tertiary amines or citric acid? A: Tertiary amines, such as pyridine or the chiral ligands used in the Sharpless protocol, act as ligands that coordinate to the osmium center. This coordination accelerates the initial cycloaddition step with the alkene.[1][12] Citric acid has been shown to be beneficial for electron-deficient olefins by maintaining a slightly acidic pH, which can improve reaction rates.[13][15] It can also simplify the work-up compared to standard Upjohn conditions.[15]

Q: Can I use a ruthenium-based catalyst instead of osmium? What are the pros and cons? A: Yes, ruthenium catalysts (often generated in situ from RuCl₃) can perform syn-dihydroxylation.

• Pros: Ruthenium is significantly less expensive and less toxic than osmium.[11]

• Cons: Ruthenium tetroxide (RuO₄) is a much more powerful oxidizing agent and is highly prone to over-oxidizing the initial diol product, causing C-C bond cleavage.[9][10] Achieving high yields of the diol requires carefully controlled conditions, often involving specific solvent mixtures and acidic additives to temper the catalyst's reactivity.[9][11] The substrate scope can also be more limited compared to osmium.[10][16]

Q: How does the solvent system affect the reaction? A: The solvent plays a crucial role in solubilizing the nonpolar substrate (1,5-cyclooctadiene) and the polar reagents (NMO, OsO₄ solution). A common choice is a mixture of an organic solvent like acetone or t-butanol with water.[6] The ratio is important for maintaining a reasonably homogeneous mixture to ensure a good reaction rate. For the Sharpless AD, the 1:1 t-BuOH/water system is critical for achieving high enantioselectivity.[12] In some cases involving polymers, solubility can be a major challenge, and pre-installing hydroxyl groups on the substrate can improve solubility in the polar reaction media.[17]

Data Summary

The following table summarizes key parameters and their expected impact on the dihydroxylation of 1,5-cyclooctadiene.

Parameter	Condition	Expected Outcome	Rationale / Notes
Catalyst System	OsO₄ / NMO (Upjohn)	Racemic cis,cis-1,2,5,6-tetrol	Standard, reliable method for racemic diols.[3]
OsO₄ / AD-mix-β	Enantioenriched (R-configured centers) tetrol	(DHQD)₂-PHAL ligand directs attack from one face.[4]
OsO₄ / AD-mix-α	Enantioenriched (S-configured centers) tetrol	(DHQ)₂-PHAL ligand directs attack from the opposite face.[4]
RuCl₃ / NaIO₄	Racemic cis,cis-1,2,5,6-tetrol	Less expensive but high risk of oxidative cleavage.[10]
Temperature	0 °C	Slower reaction, potentially higher selectivity (ee)	Favors the ligand-accelerated pathway over the background reaction.
Room Temp (~25 °C)	Standard condition, good balance of rate and yield.	Most common starting point for optimization.
> 40 °C	Faster reaction, increased risk of over-oxidation.	Generally not recommended unless the reaction is very sluggish.
Co-oxidant	NMO	Good yields for racemic dihydroxylation.	Not compatible with Sharpless AD (causes low ee).[12]
K₃Fe(CN)₆	Required for high ee in Sharpless AD.	Standard co-oxidant in AD-mix formulations.[4]
Additives	Citric Acid	May increase rate for electron-poor alkenes.	Can buffer the reaction and simplify work-up.[15]
MeSO₂NH₂	Can facilitate hydrolysis of the osmate ester.	Sometimes added in Sharpless AD to improve turnover.[18]

References

• Wikipedia. Dihydroxylation. [Link]

• Kaminsky, W. et al. Dihydroxylation of Alkenes using a Tp-Osmium Complex. [Link]

• Organic Chemistry Portal. Upjohn Dihydroxylation. [Link]

• Chemistry LibreTexts. 5.9: Vicinal SYn Dihydroxylation with Osmium Tetroxide. [Link]

• Master Organic Chemistry. OsO4 (Osmium Tetroxide) for Dihydroxylation of Alkenes. [Link]

• ACS Publications. Osmium Catalyzed Dihydroxylation of 1,2-Dioxines: A New Entry for Stereoselective Sugar Synthesis. The Journal of Organic Chemistry. [Link]

• Wiley Online Library. Osmium‐Catalyzed Dihydroxylation of Olefins in Acidic Media: Old Process, New Tricks. [Link]

• Organic Chemistry Portal. Sharpless Dihydroxylation (Bishydroxylation). [Link]

• ACS Publications. An Improved Protocol for the RuO4-Catalyzed Dihydroxylation of Olefins. Organic Letters. [Link]

• National Center for Biotechnology Information. Directed dihydroxylation of a poly(cyclooctadienol) toward densely-hydroxylated polyol adhesives. [Link]

• Wikipedia. Sharpless asymmetric dihydroxylation. [Link]

• ACS Publications. An Improved Protocol for the RuO4-Catalyzed Dihydroxylation of Olefins. Organic Letters. [Link]

• Keio University. Ruthenium-catalyzed cis-dihydroxylation of alkenes: Scope and limitations. [Link]

• Myers, A. G. Sharpless Asymmetric Dihydroxylation Reaction. Harvard University. [Link]

• National Center for Biotechnology Information. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. [Link]

• ACS Publications. Ruthenium-Catalyzed Oxidation of Alkenes at Room Temperature: A Practical and Concise Approach to α-Diketones. Organic Letters. [Link]

• ResearchGate. ChemInform Abstract: Ruthenium-Catalyzed cis-Dihydroxylation of Alkenes: Scope and Limitations. [Link]

• SciSpace. Recent Developments in the Osmium-catalyzed Dihydroxylation of Olefins. [Link]

• Chad's Prep. Anti Dihydroxylation of Alkenes. [Link]

• ARKAT USA, Inc. Racemic or enantioselective osmium-catalyzed dihydroxylation of olefins under near-neutral conditions. Arkivoc. [Link]

• City University of Hong Kong. The osmium-catalyzed asymmetric dihydroxylation: A new Ligand class and a process improvement. [Link]

• ResearchGate. Immobilized Osmium Catalyst for Asymmetric Dihydroxylation of Olefins. [Link]

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• 1. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Upjohn Dihydroxylation [organic-chemistry.org]
• 4. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 5. cad4.cpac.washington.edu [cad4.cpac.washington.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. keio.elsevierpure.com [keio.elsevierpure.com]
• 11. An Improved Protocol for the RuO4-Catalyzed Dihydroxylation of Olefins [organic-chemistry.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. scispace.com [scispace.com]
• 14. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
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• 17. Directed dihydroxylation of a poly(cyclooctadienol) toward densely-hydroxylated polyol adhesives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. arkat-usa.org [arkat-usa.org]

Best purification and recrystallization solvents for cyclooct-5-ene-1,2-diol

Welcome to the Technical Support Center for advanced organic synthesis and purification. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with isolating, purifying, and recrystallizing cyclooct-5-ene-1,2-diol .

Due to the flexible nature of the cyclooctene ring and the presence of multiple stereocenters, this compound frequently presents purification bottlenecks, such as "oiling out" or resisting enantiomeric separation. The following modules synthesize field-proven methodologies, thermodynamic principles, and self-validating protocols to ensure high-purity yields.

Part 1: Troubleshooting Guides & FAQs

Q1: My synthesized cyclooct-5-ene-1,2-diol is presenting as a viscous, colorless oil instead of a solid. How can I induce crystallization? Causality & Solution: The physical state of cyclooct-5-ene-1,2-diol is highly dependent on its stereochemistry and enantiomeric purity. While the pure (1R,2S,Z)-meso isomer naturally crystallizes as a white solid (melting point ~62–63 °C)[1], racemic mixtures or samples containing trace solvent impurities experience severe freezing point depression. The conformational flexibility of the 8-membered ring further lowers the lattice energy, causing the compound to "oil out" rather than form an ordered crystal lattice[2].

• Actionable Fix: Remove all traces of high-boiling solvents (e.g., water, ethyl acetate) under high vacuum. Triturate the viscous oil with a non-polar anti-solvent like cold hexanes and vigorously scratch the interior of the flask with a glass rod. This localized friction provides the kinetic energy and micro-abrasions necessary to create nucleation sites, forcing the flexible diol into a solid lattice.

Q2: What are the best solvent systems for the direct recrystallization of cyclooct-5-ene-1,2-diol? Causality & Solution: The diol possesses dual polarity: a hydrophobic cyclooctene backbone and a highly hydrophilic vicinal diol moiety.

• Ethyl Acetate / Hexanes (1:1 to 1:3): This is the gold standard for direct recrystallization. Ethyl acetate readily solvates the hydrogen-bonding diol groups. The gradual addition of hexanes (the anti-solvent) decreases the bulk dielectric constant of the medium, smoothly decreasing solubility and forcing the diol out of solution without trapping solvent molecules in the lattice.

• Cold Methanol: Highly effective for precipitating polymer-supported cyclooct-5-ene-1,2-diol or for crude mixtures where the diol exhibits differential solubility at sub-zero temperatures[3].

Q3: I need enantiopure (1R,2R)- and (1S,2S)-cyclooct-5-ene-1,2-diol. Direct recrystallization isn't separating the enantiomers. What is the standard protocol? Causality & Solution: Enantiomers possess identical scalar physical properties and cannot be separated by standard recrystallization in an achiral environment. You must perform an Enzymatic Kinetic Resolution (EKR) . By using an immobilized lipase and an acyl donor (like vinyl acetate), one enantiomer is selectively acetylated. Vinyl acetate is chosen specifically because its byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde, rendering the enzymatic acylation thermodynamically irreversible[4]. The resulting mixture of unreacted diol and monoacetate has vastly different polarities, allowing for easy separation via silica gel chromatography[2].

Q4: My crude mixture is too complex for direct crystallization or chromatography. Can I derivatize the diol to improve purification? Causality & Solution: Yes. Converting the flexible diol into a rigid cyclic derivative drastically decreases the entropy of the molecule, which heavily favors crystallization. Reacting the diol with thiophosgene in the presence of DMAP/pyridine yields a cyclic thionocarbonate (3aH,4H,5H,8H,9H,9aH-Cycloocta[d][1,3]dioxole-2-thione). The trans-annulation restricts the conformational freedom of the cyclooctene ring, allowing this derivative to readily recrystallize from pure cyclohexane as colorless crystals[5].

Part 2: Quantitative Data Summaries

Table 1: Recommended Solvents and Outcomes for Cyclooct-5-ene-1,2-diol Purification

Purification Strategy	Solvent System	Target Isomer / Derivative	Expected Outcome
Direct Recrystallization	Ethyl Acetate / Hexanes	(1R,2S,Z)-meso diol	White solid (Mp: 62–63 °C)[1]
Direct Recrystallization	Cold Methanol (-20 °C)	Polymer-supported diol	Analytically pure precipitate[3]
Column Chromatography	Petroleum Ether / EtOAc (60:40)	rac-(Z)-diol & Monoacetates	Colorless oils; baseline separation[2]
Derivative Crystallization	Cyclohexane	Thionocarbonate derivative	Colorless crystals (Mp: 127–132 °C)[5]

Table 2: Optimized Parameters for Lipase-Catalyzed Kinetic Resolution (EKR)[2]

Heating Method	Temp (°C)	Power (W)	Conversion	Monoacetate Yield (ee%)	Unreacted Diol Yield (ee%)
Microwave	50 °C	15 W	Optimal (~50%)	41% (50% ee)	57% (35% ee)
Microwave	80 °C	35 W	Over-conversion	12% (35% ee)	66% (5% ee)
Conventional	50 °C	N/A	Low	< 30%	< 30%

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Dual-Solvent Recrystallization of meso-Cyclooct-5-ene-1,2-diol

This protocol utilizes thermodynamic cloud-point validation to ensure optimal crystal growth.

• Solvation: Place the crude cyclooct-5-ene-1,2-diol in a clean, dry Erlenmeyer flask. Add a minimum volume of warm ethyl acetate (approx. 45 °C) until the solid/oil completely dissolves.

• Anti-Solvent Titration: While maintaining gentle heating and swirling, add hexanes dropwise. Stop adding hexanes the exact moment the solution becomes persistently cloudy (the "cloud point").

• Validation (Self-Correction): Add exactly 1–2 drops of warm ethyl acetate until the solution just turns clear again. This confirms the solution is perfectly saturated.

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Causality: Slow cooling prevents the entrapment of impurities within the crystal lattice.

• Yield Maximization: Once at room temperature, transfer the flask to an ice bath (0–4 °C) for 1 hour.

• Isolation: Filter the resulting white solid under vacuum using a Büchner funnel. Wash the crystals with 5 mL of ice-cold hexanes to remove surface impurities, then dry under high vacuum.

Protocol B: Enzymatic Kinetic Resolution (EKR) & Chromatographic Separation

This protocol isolates enantiopure diols from racemic mixtures using biocatalysis[2],[4].

• Reaction Setup: Under an inert nitrogen atmosphere, dissolve racemic (Z)-cyclooct-5-ene-1,2-diol (1.0 equiv) in anhydrous THF.

• Biocatalyst Addition: Add vinyl acetate (10.0 equiv, acting as the acyl donor) and 50 mg of immobilized Candida antarctica Lipase B (e.g., Novozym 435).

• Incubation: Stir the suspension at 50 °C. For accelerated kinetics, apply microwave irradiation at 15 W[2].

• Validation (Reaction Monitoring): Monitor the reaction via chiral HPLC or GC. Critical Step: Terminate the reaction exactly when 50% conversion is reached. Allowing the reaction to proceed further will erode the enantiomeric excess (ee) of the unreacted diol[4].

• Enzyme Recovery: Filter the mixture through a Celite pad to remove the immobilized enzyme. Concentrate the filtrate under reduced pressure.

• Chromatographic Separation: Load the crude residue onto a silica gel column. Elute with a 60:40 mixture of petroleum ether and ethyl acetate. The less polar monoacetate will elute first, followed by the highly polar, enantioenriched unreacted diol[2].

Part 4: Mandatory Visualization

Below is the logical workflow for determining the correct purification strategy based on the physical state and isomeric composition of your cyclooct-5-ene-1,2-diol sample.

Fig 1. Decision tree and workflow for the purification and resolution of cyclooct-5-ene-1,2-diol.

Part 5: References

• [2] Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases. MDPI Molecules. Available at:[Link]

• [5] (IUCr) 3aH,4H,5H,8H,9H,9aH-Cycloocta[d][1,3]dioxole-2-thione. IUCr. Available at: [Link]

• [3] Bridging Molecular Properties to Emergent Bulk Performance for Rational Design of Advanced Dyna. eScholarship.org. Available at: [Link]

• [1] Characterization of Structurally Diverse 18F-Labeled d-TCO Derivatives as a PET Probe for Bioorthogonal Pretargeted Imaging. ACS Omega. Available at: [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. escholarship.org [escholarship.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. journals.iucr.org [journals.iucr.org]

Troubleshooting low conversion rates in cyclooct-5-ene-1,2-diol functionalization

Technical Support Center: Cyclooct-5-ene-1,2-diol Functionalization

Welcome to the technical support center for the functionalization of cyclooct-5-ene-1,2-diol. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low conversion rates, during the chemical modification of this versatile building block. As a Senior Application Scientist, my goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower you to resolve issues systematically.

This center is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides. We will explore common pitfalls from starting material integrity to reaction-specific challenges, ensuring every piece of advice is grounded in established chemical principles and supported by peer-reviewed literature.

Section 1: Foundational Checks - The Pre-Reaction Audit

Low conversion rates often originate from issues that precede the reaction itself. Before delving into complex mechanistic problems, it's crucial to validate the foundational pillars of your experiment: the purity of your starting materials and the integrity of your reaction setup.

FAQ 1: My conversion is unexpectedly low. Could my starting material, cyclooct-5-ene-1,2-diol, be the issue?

Absolutely. The purity and isomeric composition of your diol are paramount. The cis and trans diastereomers of cyclooct-5-ene-1,2-diol exhibit different reactivity profiles due to their unique three-dimensional conformations, which can significantly impact reaction outcomes.[1][2]

Troubleshooting Steps:

• Confirm Stereochemistry: The stereochemical relationship of the two hydroxyl groups (syn or anti) dictates their orientation and accessibility. This is critical in reactions where the two hydroxyls must coordinate to a catalyst or reagent.[3] Verify the stereochemistry of your starting material using NMR spectroscopy, comparing it against literature values for cis and trans isomers.[4]

• Assess for Impurities: The synthesis of the diol, often via epoxidation of cyclooctadiene followed by hydrolysis or dihydroxylation of cyclooctene, can leave residual reagents or byproducts.[5][6][7]

  • Residual Peroxides: If synthesized via epoxidation, trace peroxides can interfere with sensitive catalysts.[8]

  • Over-oxidation Products: Harsh oxidation conditions (e.g., with KMnO₄) can lead to C-C bond cleavage, creating smaller, more reactive impurities.[9]

• Purification Protocol: If impurities are suspected, purification is necessary.

  • Recrystallization: For solid diols, recrystallization is often effective.

  • Column Chromatography: For more complex mixtures, silica gel chromatography can isolate the desired diastereomer.[10]

FAQ 2: How critical are solvent and atmospheric conditions for diol functionalization?

Highly critical. Many functionalization reactions are sensitive to moisture and oxygen.

Troubleshooting Steps:

• Solvent Purity: Use anhydrous solvents, especially for reactions involving organometallics, strong bases (e.g., NaH), or water-sensitive protecting group reagents (e.g., silyl chlorides).

• Inert Atmosphere: Reactions involving sensitive catalysts, such as ruthenium-based metathesis catalysts or certain acylation catalysts, must be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst deactivation.[8] Oxygen can also lead to unwanted side reactions.

• Degassing: For reactions prone to radical side reactions or catalyst poisoning by dissolved oxygen, degassing the solvent (e.g., by sparging with argon or using freeze-pump-thaw cycles) is recommended.[11]

Section 2: Troubleshooting Specific Functionalization Reactions

Once the foundational elements are secure, troubleshooting can focus on the specific chemistry being performed. The cyclooct-5-ene-1,2-diol molecule offers two primary reactive sites: the diol and the alkene.

Category A: Reactions at the Diol Moiety (Acylation, Protection, Etherification)

The hydroxyl groups are nucleophilic and can be targeted for protection or further functionalization.

This is a common issue often rooted in steric hindrance, catalyst inefficiency, or competing reactions.

Causality & Solutions:

• Steric Hindrance: The eight-membered ring of cyclooctene is conformationally flexible but can still present steric challenges, especially for the secondary hydroxyl groups.

  • Solution: For sterically demanding substrates, using a less bulky acylating agent or a more reactive catalyst can improve conversion.[12] For example, switching from an anhydride to a more reactive acid chloride may be beneficial.

• Catalyst Choice & Loading: In base-catalyzed acylations (e.g., with DMAP), the catalyst's role is to activate the acylating agent.

  • Solution: Ensure you are using a sufficient catalyst loading (typically 5-10 mol%). If the reaction is still slow, consider a more potent acylation catalyst.

• Incomplete Deprotonation: If using a non-nucleophilic base (e.g., a hindered amine like triethylamine) to scavenge acid byproducts, ensure at least a stoichiometric amount is used. If using a strong base (e.g., NaH) to first generate the alkoxide, ensure the deprotonation step goes to completion before adding the electrophile.

• Intramolecular Hydrogen Bonding: The two hydroxyl groups can form hydrogen bonds with each other, reducing the nucleophilicity of one or both groups.

  • Solution: Changing the solvent to one that disrupts hydrogen bonding (e.g., a polar aprotic solvent like DMF or DMSO) can sometimes increase reactivity, but be mindful of potential side reactions.

Workflow: Diagnosing Stalled Acylation Reactions

Caption: A systematic workflow for troubleshooting low conversion in diol acylation reactions.

Category B: Reactions at the Alkene Moiety (Epoxidation, Dihydroxylation)

The C=C double bond is susceptible to electrophilic addition.

The hydroxyl groups of the diol can interfere with or direct the epoxidation reaction, leading to a loss of selectivity or undesired side reactions.

Causality & Solutions:

• Directed Epoxidation: The hydroxyl groups can direct the epoxidation reagent (like m-CPBA) to one face of the alkene via hydrogen bonding, which can be useful for controlling stereochemistry but may also alter reactivity compared to a simple cyclooctene.[7]

• Acid-Catalyzed Ring Opening: Many epoxidation reagents (like peroxyacids) generate a carboxylic acid byproduct. This acid can catalyze the ring-opening of the newly formed epoxide by the diol's own hydroxyl groups or by water, leading to tetra-ol byproducts.

  • Solution: Buffer the reaction mixture. Adding a mild base like sodium bicarbonate (NaHCO₃) can neutralize the acid byproduct as it forms, preventing epoxide degradation.[13]

• Oxidant Incompatibility: Some oxidants may be too harsh and can oxidize the hydroxyl groups themselves.

  • Solution: Choose a milder or more selective epoxidation system. For instance, a metal-catalyzed system with tert-butyl hydroperoxide (TBHP) might offer different selectivity and milder conditions.[14] Biocatalytic epoxidation using enzymes like lipase can also be an effective, mild alternative.[15]

Data Table: Comparison of Epoxidation Reagents

Reagent System	Pros	Cons	Troubleshooting Tip
m-CPBA	Readily available, generally reliable.	Generates acidic byproduct, risk of epoxide ring-opening.	Add NaHCO₃ or K₂CO₃ to buffer the reaction.[13]
H₂O₂/Catalyst	"Green" oxidant (water byproduct).	Can require specific metal catalysts (e.g., Mo, W, Re).[16]	Ensure catalyst is compatible with diol functionality.
TBHP/Catalyst	Good for acid-sensitive substrates.	Requires a metal catalyst (e.g., VO(acac)₂).	Catalyst choice is critical for success.
Enzymatic	Highly selective, mild conditions.[14]	Slower reaction times, specific enzyme required.[15]	Optimize substrate concentration to avoid enzyme inhibition.[15]

Category C: Catalyst-Mediated Reactions (e.g., Alkene Metathesis)

The diol can interact with and potentially deactivate sensitive organometallic catalysts.

Yes, this is a strong possibility. The free hydroxyl groups are Lewis basic and can coordinate to the electron-deficient ruthenium center of Grubbs-type catalysts, leading to catalyst inhibition or decomposition.[8]

Causality & Solutions:

• Lewis Base Poisoning: The lone pairs on the oxygen atoms of the diol compete with the alkene for coordination to the ruthenium center, stalling the catalytic cycle.

  • Solution 1: Protect the Diol. This is the most robust solution. Convert the diol into a non-coordinating functional group, such as a silyl ether (e.g., TBS ether) or an acetal, before attempting the metathesis reaction.[9][17] These protecting groups can be removed after the metathesis is complete.

  • Solution 2: Use a More Robust Catalyst. Later-generation Grubbs catalysts or catalysts specifically designed for use with coordinating functional groups may show some tolerance, but protection is generally the more reliable strategy.

  • Solution 3: Increase Catalyst Loading. In some cases, simply increasing the catalyst loading can overcome partial inhibition, but this is often economically and environmentally undesirable.

Diagram: Catalyst Poisoning by Diol

Caption: The desired metathesis cycle is inhibited when the diol coordinates to the catalyst.

Section 3: General Troubleshooting & Analytical Monitoring

A systematic approach is key when initial fixes do not work.

FAQ: How can I effectively monitor my reaction to know when and why it's failing?

Real-time or frequent reaction monitoring is crucial for diagnosis.

• Thin-Layer Chromatography (TLC): This is the quickest method. Run a TLC at regular intervals (e.g., every 30 minutes). A stalled reaction will show the starting material spot remaining intense while the product spot fails to grow. The appearance of new, unexpected spots indicates side reactions.

• NMR Spectroscopy: For a more quantitative look, a small aliquot can be taken from the reaction, the solvent evaporated, and a quick ¹H NMR spectrum acquired.[17][18] This allows you to calculate the conversion by integrating the signals corresponding to the starting material and the product. This is particularly powerful for identifying byproduct structures.[18]

• GC-MS or LC-MS: These techniques are excellent for identifying the components of a complex reaction mixture and can help track the consumption of starting material and the formation of multiple products and byproducts over time.

References

• Catalytic Screening for 1,2-Diol Protection: A Saccharose-Derived Hydrothermal Carbon Showcases Enhanced Performance.MDPI.
• Diols: Nomenclature, Prepar
• Recent progress in selective functionalization of diols via organoc
• Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)
• A Comparative Guide to the Synthesis of 1,2-Cyclooctanediol: A New Catalytic Route vs. Established Methods.Benchchem.
• Epoxidation and hydrolysis of cycloocta-1,5-diene leading to racemic...
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery.UVicSpace.
• Supplementary Information for - The Royal Society of Chemistry.The Royal Society of Chemistry.
• Diols
• Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Met
• Metathesis Catalysts.Umicore Precious Metals Chemistry.
• Troubleshooting low conversion r
• Biocatalytic Epoxidation of Cyclooctene to 1,2-Epoxycyclooctane by a Newly Immobilized Aspergillus niger Lipase.MDPI.
• The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons.Research Inventions.
• Epoxidation yield product (1,2-epoxycyclooctane) of cyclooctene...
• Size‐Induced Inversion of Selectivity in the Acyl
• Stereochemistry: The Effect of Stereochemical Selectivity Upon Enantiomers / Diastereomers R
• Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applic
• Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde.Organic Syntheses.

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• 14. The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons – Oriental Journal of Chemistry [orientjchem.org]
• 15. Biocatalytic Epoxidation of Cyclooctene to 1,2-Epoxycyclooctane by a Newly Immobilized Aspergillus niger Lipase [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]

Overcoming solubility issues of cyclooct-5-ene-1,2-diol in non-polar organic solvents

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the specific physicochemical challenges of handling cyclooct-5-ene-1,2-diol in non-polar environments.

Introduction to the Solvation Problem

Cyclooct-5-ene-1,2-diol is an amphiphilic molecule characterized by a hydrophobic 8-membered carbon ring and a highly polar vicinal diol (1,2-diol) moiety[1]. When introduced to non-polar organic solvents (e.g., hexanes, toluene, or dichloromethane), researchers frequently observe poor solubility, aggregation, or complete precipitation. This guide provides field-proven troubleshooting strategies, explaining the thermodynamic causality behind these issues and offering self-validating protocols to overcome them.

Troubleshooting & FAQs

Q: Why does cyclooct-5-ene-1,2-diol consistently crash out of non-polar solvents like hexane or toluene during extraction or reaction setups? A: The solubility of organic compounds is governed by the balance of enthalpic penalties and the principle of "like dissolves like"[2]. The vicinal diol groups in cyclooct-5-ene-1,2-diol form a robust, highly ordered intermolecular hydrogen-bond network. When placed in a non-polar solvent, the energy required to break these hydrogen bonds (lattice energy) is not sufficiently offset by the weak London dispersion forces provided by the solvent. Consequently, the diol molecules preferentially self-associate and precipitate out of the solution[2].

Q: Can I use solvent blending to force dissolution without chemically modifying the diol? A: Yes. If your downstream application can tolerate trace polarity, a common approach is to introduce a polar aprotic co-solvent. Adding 5–15% v/v of tetrahydrofuran (THF) or ethyl acetate to toluene or hexane disrupts the diol-diol hydrogen bonds[2]. Causality: The co-solvent acts as a competitive hydrogen bond acceptor. The oxygen atoms in THF solvate the hydroxyl protons of the diol, lowering the overall free energy of the solvated state and breaking the aggregate lattice.

Logical relationship of factors influencing cyclooct-5-ene-1,2-diol solubility.

Q: My downstream catalytic process is strictly incompatible with polar co-solvents. How do I solubilize the diol? A: The most definitive solution is to mask the polar hydroxyl groups via chemical derivatization. Converting the 1,2-diol into a cyclic acetal (acetonide) drastically reduces the molecule's topological polar surface area (TPSA) and completely eliminates its hydrogen-bond donating capability[3]. Acetonides are highly lipophilic and exhibit excellent, unrestricted solubility in strictly non-polar media like hexanes and toluene[4].

Data Presentation: Diol Protection Strategies

When chemical modification is required to enhance non-polar solubility, selecting the right protecting group is critical. The table below summarizes the quantitative and qualitative impacts of common protection strategies[3][4].

Protection Strategy	Reagents Required	Stability Profile	Impact on Non-Polar Solubility	Deprotection Conditions
Acetonide (Isopropylidene)	Acetone / 2,2-Dimethoxypropane, H+	Stable to bases, nucleophiles, and mild oxidants	Excellent (Eliminates H-bond donors entirely)	Dilute aqueous acid (e.g., HCl, p-TsOH)
Silyl Ether (e.g., TBS)	TBS-Cl, Imidazole, DMF	Stable to non-acidic/non-fluoride media	Very Good (Adds bulky lipophilic groups)	Fluoride ions (TBAF) or strong acid
Cyclic Carbonate	Triphosgene or Carbonyldiimidazole	Stable to acids, labile to bases	Moderate (Retains significant dipole moment)	Basic hydrolysis (K₂CO₃, NaOH)

Self-Validating Experimental Protocol: Acetonide Protection

For researchers needing absolute non-polar solubility, the following methodology details a highly efficient, scalable protocol for acetonide protection that minimizes purification bottlenecks. Utilizing a cation-exchange resin as a heterogeneous acid catalyst provides a clean, self-validating system[5].

Step-by-Step Methodology: Solvent-Free Acetonide Protection

• Substrate Loading: In a round-bottom flask, suspend cyclooct-5-ene-1,2-diol (1.0 equiv) in an excess of anhydrous acetone. Note: The acetone acts as both the reactant and a transient solvent.

• Catalyst Addition: Add 10-20% w/w of a strongly acidic cation-exchange resin (e.g., Amberlyst-15)[5]. Causality: The solid resin provides the necessary protic environment to catalyze ketalization without introducing free aqueous acid. This shifts the thermodynamic equilibrium toward the product while preventing unwanted side reactions.

• Ketalization: Stir the mixture at room temperature for 5–10 hours, or heat to a gentle reflux for a shorter duration[5].

• Visual Validation: The reaction acts as a self-validating system. As the highly soluble acetonide forms, the initially heterogeneous suspension of the diol will transition into a completely clear, homogeneous solution (excluding the visible resin beads).

• Filtration: Filter the mixture through a coarse glass frit to remove the solid resin[5]. This bypasses messy aqueous workups that often lead to emulsions.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting (5Z)-cyclooct-5-ene-1,2-diol acetonide is a lipophilic oil that can be immediately dissolved in hexanes or toluene for your downstream non-polar workflows.

Experimental workflow for heterogeneous acetonide protection of diols.

References

• Title: Cyclooct-5-ene-1,2-diol | C8H14O2 | CID 6365542 - PubChem Source: nih.gov URL:[Link]

• Title: Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst Source: academia.edu URL:[Link]

• Title: Acetonide - Wikipedia Source: wikipedia.org URL: [Link]

• Title: Solubility of Organic Compounds - Chemistry Steps Source: chemistrysteps.com URL:[Link]

Sources

• 1. Cyclooct-5-ene-1,2-diol | C8H14O2 | CID 6365542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acetonide - Wikipedia [en.wikipedia.org]
• 5. (PDF) Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst [academia.edu]

Reference Data & Comparative Studies

HPLC method validation for determining cyclooct-5-ene-1,2-diol enantiomeric purity

As a Senior Application Scientist, I frequently oversee the development of chiral separation methods for complex organic scaffolds. Enantiomerically pure vicinal diols, such as cyclooct-5-ene-1,2-diol, are indispensable chiral building blocks used in the asymmetric synthesis of flavors, fragrances, and biologically active bicyclic compounds via transannular cyclizations[1].

However, determining the enantiomeric purity of (1R,2R)- and (1S,2S)-cyclooct-5-ene-1,2-diol presents a distinct analytical challenge. The molecule is a medium-sized, somewhat rigid ring lacking strong UV chromophores, which complicates both chiral recognition and detection.

In this guide, I will objectively compare the performance of the two industry-standard chiral stationary phases (CSPs)—amylose-based versus cellulose-based columns—and provide a comprehensive, self-validating protocol for High-Performance Liquid Chromatography (HPLC) method validation in strict accordance with ICH Q2(R2) guidelines[2].

The Chiral Challenge: Amylose vs. Cellulose CSPs

To achieve baseline separation (Resolution, Rs​>1.5 ), we must select a CSP that provides optimal chiral recognition. The dominant choices for cyclic diols are derivatized polysaccharide phases: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD)[3].

The Causality of Chiral Recognition: Why does one polysaccharide backbone outperform the other for this specific molecule? While both polymers possess a helical structure, their supramolecular geometries differ significantly. The amylose backbone forms a tighter, more defined helical groove compared to the extended, linear conformation of cellulose[3]. For a rigid, medium-ring compound like cyclooct-5-ene-1,2-diol, the tighter chiral cavity of the amylose derivative allows for superior steric inclusion. Furthermore, it facilitates stronger, more stereoselective hydrogen bonding between the carbamate NH groups of the CSP and the vicinal hydroxyl groups of the diol.

Table 1: CSP Performance Comparison for Cyclooct-5-ene-1,2-diol

Conditions: n-Heptane/Ethanol (90:10 v/v), 1.0 mL/min, 25°C, UV 210 nm.

Chromatographic Parameter	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Retention Time (1R,2R)	12.4 min	14.2 min
Retention Time (1S,2S)	15.1 min	15.8 min
Selectivity ( α )	1.25	1.11
Resolution ( Rs​ )	2.8 (Baseline)	1.2 (Partial)
Peak Shape (Tailing Factor)	1.1	1.6

Experimental Methodology: A Self-Validating Protocol

A robust analytical method must be a self-validating system. This means incorporating System Suitability Testing (SST) criteria prior to every run to ensure the instrument and column are performing within acceptable limits before any sample data is reported.

Step-by-Step Method Development

• Column Conditioning: Install an Amylose tris(3,5-dimethylphenylcarbamate) column (250 × 4.6 mm, 5 µm). Flush with 100% n-heptane for 30 minutes to remove storage solvents.

• Mobile Phase Formulation: Prepare an isocratic mixture of n-heptane and ethanol (90:10, v/v)[1].

  • The Causality of the Modifier: Why ethanol instead of the more common isopropanol? Ethanol acts as a stronger hydrogen-bonding modifier. It effectively competes with the diol for the highly active chiral sites on the CSP, preventing excessive retention and peak tailing, while still maintaining the delicate stereoselective interactions required for resolution.

• Sample Preparation: Dissolve racemic cyclooct-5-ene-1,2-diol in the mobile phase to a working concentration of 1.0 mg/mL.

• Detection: Set the UV detector to 210 nm. Because cyclooct-5-ene-1,2-diol lacks conjugated aromatic systems, we must rely on the weak absorbance of the isolated alkene and hydroxyl groups at low wavelengths.

System Suitability Criteria (Self-Validation Check):

• Resolution ( Rs​ ) between enantiomers must be ≥2.0 .

• Tailing factor ( Tf​ ) for both peaks must be ≤1.5 .

• Relative Standard Deviation (RSD) of retention times for 5 replicate injections must be ≤1.0% .

ICH Q2(R2) Method Validation Strategy

According to the updated ICH Q2(R2) guidelines, the objective of validating an analytical procedure is to demonstrate that it is "fit for the intended purpose"[2]. For enantiomeric purity determination, the method must rigorously prove its specificity, linearity, accuracy, precision, and sensitivity.

Figure 1: Chiral HPLC method development and ICH Q2(R2) validation workflow for cyclooct-5-ene-1,2-diol.

Validation Data Presentation

Linearity and Range: Linearity was established by injecting solutions of the individual enantiomers across a concentration range of 10% to 150% of the target analytical concentration (0.1 to 1.5 mg/mL).

Table 2: Linearity and Sensitivity (LOD/LOQ)

Parameter	(1R,2R)-enantiomer	(1S,2S)-enantiomer
Linear Range	0.1 - 1.5 mg/mL	0.1 - 1.5 mg/mL
Correlation Coefficient ( R2 )	0.9998	0.9999
Limit of Detection (LOD, S/N = 3)	0.8 µg/mL	0.9 µg/mL
Limit of Quantitation (LOQ, S/N = 10)	2.5 µg/mL	2.8 µg/mL

Accuracy and Precision: Accuracy was determined via recovery studies by spiking known amounts of the (1S,2S)-enantiomer (impurity) into a pure standard of the (1R,2R)-enantiomer at three concentration levels (50%, 100%, and 150% of the specification limit). Precision was evaluated by assessing repeatability (intra-day) and intermediate precision (inter-day).

Table 3: Accuracy and Precision Data

Spike Level	Mean Recovery (%)	Repeatability (RSD %, n=6)	Intermediate Precision (RSD %, n=12)
50%	99.2	0.8	1.2
100%	100.4	0.6	0.9
150%	99.7	0.7	1.1

Conclusion

For the determination of cyclooct-5-ene-1,2-diol enantiomeric purity, the Amylose tris(3,5-dimethylphenylcarbamate) CSP significantly outperforms its cellulose counterpart due to the tighter helical cavity providing superior stereoselective hydrogen bonding. By utilizing an n-heptane/ethanol mobile phase and adhering to the ICH Q2(R2) validation framework, laboratories can establish a highly accurate, self-validating analytical procedure capable of detecting enantiomeric impurities down to 2.5 µg/mL.

References

• ICH: The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Q2(R2) Validation of analytical procedures. (2023).
• Costa, I. C. R., et al. Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases. Molecules, MDPI. (2014).
• Péter, A., et al. Comparison of separation performances of amylose- and cellulose-based stationary phases in the high-performance liquid chromatographic enantioseparation. ResearchGate. (2026).

Sources

• 1. Microwave-Assisted Kinetic Resolution of Homochiral (Z)-Cyclooct-5-ene-1,2-diol and (Z)-2-Acetoxycyclooct-4-enyl Acetate Using Lipases [mdpi.com]
• 2. database.ich.org [database.ich.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Cyclooct-5-ene-1,2-diol and Saturated Cyclooctanediol

Introduction

In the landscape of chemical synthesis and materials science, eight-membered ring structures are valuable intermediates and building blocks. Their unique conformational flexibility and reactivity make them integral to the development of novel polymers, pharmaceuticals, and complex organic molecules.[1] Among these, cyclooctane-derived diols are particularly significant. This guide provides an in-depth technical comparison of the thermal stability of two key analogues: the unsaturated cyclooct-5-ene-1,2-diol and its saturated counterpart, cyclooctanediol.

Thermal stability is a critical parameter that dictates the processing conditions, storage, and ultimate application range of a chemical compound.[2] Understanding the thermal decomposition limits and pathways is essential for preventing unwanted degradation during reactions, purification, or when the final product is subjected to thermal stress. This guide synthesizes foundational principles of organic chemistry with established analytical protocols to provide a predictive comparison, explaining the causal relationships between molecular structure and thermal resilience. While direct, side-by-side comparative experimental data for these specific molecules is not extensively published, we can construct a robust and scientifically-grounded analysis based on well-understood principles of ring strain, bond energies, and degradation mechanisms.

Theoretical Framework: Key Determinants of Thermal Stability

The thermal stability of a molecule is not an arbitrary property; it is dictated by the energy landscape of its chemical bonds and its overall three-dimensional structure. For the two diols , the primary differentiating feature is the presence of a carbon-carbon double bond within the eight-membered ring. This single structural change has profound implications.

Ring Strain and Molecular Conformation

Cyclic compounds inherently possess a degree of ring strain, which is the sum of angle strain, torsional strain, and transannular strain (steric interactions across the ring).[3] Cyclohexane is famously stable due to its ability to adopt a perfect strain-free chair conformation.[4] However, eight-membered rings like cyclooctane are much more complex. They are highly flexible and suffer from significant transannular strain, which destabilizes the molecule.[5]

• Saturated Cyclooctanediol: In the saturated ring, all carbons are sp³ hybridized, striving for a tetrahedral bond angle of 109.5°. The molecule adopts flexible conformations like the boat-chair to minimize this strain, but non-bonded hydrogen atoms across the ring still repel each other, creating inherent instability.[5]

• Cyclooct-5-ene-1,2-diol: The introduction of a double bond incorporates two sp² hybridized carbons with a preferred planar geometry and bond angles of 120°. This localized planarity forces a significant change in the ring's overall conformation. It can potentially alleviate some of the transannular strain by creating a more rigid section that holds other parts of the ring further apart. However, it can also introduce new torsional strain around the double bond. The net effect on stability is a complex balance of these opposing factors.

Bond Dissociation Energies and Reactive Sites

Thermal degradation is initiated by the cleavage of the weakest chemical bonds. The presence of a double bond introduces allylic C-H bonds, which are significantly weaker than typical alkane C-H bonds due to the resonance stabilization of the resulting radical. This makes the allylic positions in cyclooct-5-ene-1,2-diol prime targets for radical-initiated decomposition. Furthermore, the π-bond itself can be a site of reactivity, susceptible to reactions like retro-Diels-Alder fragmentation under sufficient thermal stress.[6]

The hydroxyl groups are also key reactive sites in both molecules. A common thermal degradation pathway for alcohols is dehydration to form an alkene and water, a process that can be catalyzed by acid or base impurities or occur at elevated temperatures.

Caption: Logical relationship between structure and predicted thermal stability.

Comparative Analysis and Predicted Thermal Behavior

Based on the theoretical framework, we can predict the relative thermal stability of the two compounds. Saturated cyclooctanediol is predicted to exhibit higher thermal stability than cyclooct-5-ene-1,2-diol.

The primary justification for this prediction is the presence of multiple, lower-energy degradation pathways available to the unsaturated diol. The weaker allylic C-H bonds provide an easier initiation point for decomposition. Once initiated, the presence of the double bond allows for additional degradation mechanisms that are unavailable to the saturated ring. While the double bond might alter ring strain, this effect is unlikely to fully compensate for the introduction of these more facile decomposition routes.

Property	Cyclooct-5-ene-1,2-diol (Unsaturated)	Saturated Cyclooctanediol	Rationale
Predicted Onset of Decomposition	Lower Temperature	Higher Temperature	The weaker allylic C-H bonds in the unsaturated diol require less energy to break, initiating degradation sooner.
Primary Degradation Pathways	Dehydration, Allylic C-H cleavage, Retro-Diels-Alder type fragmentation	Dehydration, C-C bond scission	The unsaturated diol has more available reaction pathways due to the presence of the π-bond and allylic positions.
Rate of Mass Loss (TGA)	Potentially faster or multi-step	Likely slower and more uniform	The multiple degradation pathways of the unsaturated diol could lead to a more complex or rapid mass loss profile.
Overall Thermal Stability	Lower	Higher	The introduction of more reactive sites (allylic hydrogens, π-bond) outweighs potential stabilizing effects from conformational changes.

Experimental Validation: Protocols for Thermal Analysis

To empirically validate these predictions, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the indispensable tools.[7][8] TGA measures the change in mass of a sample as a function of temperature, directly quantifying thermal degradation.[9] DSC measures the heat flow into or out of a sample, identifying phase transitions and exothermic decomposition events.[10]

Experimental Workflow

Caption: Standard experimental workflow for comparative thermal analysis.

Protocol 1: Thermogravimetric Analysis (TGA)

This protocol is designed to determine the decomposition temperature and mass loss profile of the diols.[7][11]

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Place 10-15 mg of the diol sample into a clean, tared TGA crucible (alumina or platinum).

• Experimental Setup:

  • Place the crucible onto the TGA balance.

  • Set the purge gas to high-purity nitrogen at a flow rate of 50-100 mL/min to ensure an inert atmosphere.

  • Equilibrate the sample at 30 °C.

• Thermal Program: Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature.

  • Determine the onset temperature of decomposition (Td), often defined as the temperature at which 5% mass loss occurs (T₅%).

  • Calculate the first derivative of the mass loss curve (DTG) to identify the temperature(s) of maximum decomposition rate.

Protocol 2: Differential Scanning Calorimetry (DSC)

This protocol is used to identify melting points and the exothermic nature of decomposition.[8]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 5-10 mg of the diol sample into an aluminum DSC pan. Crimp a lid onto the pan to seal it. Prepare an empty, sealed aluminum pan to serve as a reference.

• Experimental Setup:

  • Place the sample and reference pans into the DSC cell.

  • Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Heat the sample to a temperature just above its melting point (e.g., 150 °C) at 10 °C/min to observe the melting transition (Tm).

  • Cool the sample back to 25 °C.

  • Perform a second heating scan from 25 °C to a higher temperature (e.g., 400 °C) at 10 °C/min to observe the decomposition exotherm.

• Data Analysis:

  • Identify the peak temperature of the melting endotherm on the first heating scan.

  • Identify the onset temperature and peak of any large exothermic events on the second heating scan, which correspond to decomposition.

Conclusion

A thorough analysis based on fundamental chemical principles strongly suggests that saturated cyclooctanediol possesses greater thermal stability than its unsaturated counterpart, cyclooct-5-ene-1,2-diol. The introduction of a double bond into the eight-membered ring creates weaker allylic C-H bonds, which serve as low-energy initiation sites for thermal degradation. This inherent structural feature provides more facile decomposition pathways, leading to a predicted lower onset temperature of decomposition for the unsaturated diol.

For researchers and professionals in drug development and materials science, this predictive analysis provides critical guidance. When designing synthetic routes or formulating products, the lower thermal tolerance of cyclooct-5-ene-1,2-diol must be considered. Processes involving this compound, such as distillation or melt processing, should be conducted at lower temperatures and under carefully controlled conditions to prevent unintended degradation. The standardized TGA and DSC protocols outlined herein offer a clear and reliable methodology for any laboratory to empirically verify these properties and establish safe operating windows for their specific applications.

References

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• Surez, I., et al. (n.d.). Synthesis of Poly(cyclooctene) by Ring-Opening Metathesis Polymerization: Characterization and Shape Memory Properties. ResearchGate.
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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Cyclooct-5-ene-1,2-diol

For the diligent researcher, the lifecycle of a chemical doesn't end when an experiment is complete. The final and arguably one of the most critical phases is its safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of cyclooct-5-ene-1,2-diol, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols and regulatory standards, providing you with a trustworthy and actionable plan.

Understanding the Hazard Profile of Cyclooct-5-ene-1,2-diol

Before any disposal procedure can be initiated, a thorough understanding of the chemical's hazard profile is paramount. Cyclooct-5-ene-1,2-diol is classified as a substance that causes serious eye irritation and is harmful to aquatic life. This dual-hazard profile dictates that its disposal must be handled with care to prevent both immediate harm to individuals and long-term damage to ecosystems.

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates that all laboratory personnel be informed about the hazards of the chemicals they work with and be trained on safe handling, storage, and disposal procedures.[1][2][3][4] This includes having access to and understanding the Safety Data Sheet (SDS) for each chemical.

Immediate Safety and Personal Protective Equipment (PPE)

When preparing for the disposal of cyclooct-5-ene-1,2-diol, adherence to strict safety protocols is non-negotiable. The following personal protective equipment (PPE) is mandatory:

• Eye Protection: Wear chemical safety goggles or a face shield to protect against potential splashes, which could cause serious eye irritation.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.

• Protective Clothing: A standard laboratory coat should be worn to protect against accidental spills.

All handling and preparation for disposal should be conducted within a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of cyclooct-5-ene-1,2-diol is to treat it as a hazardous waste and ensure it is managed by a licensed waste disposal facility. Never dispose of this chemical down the drain or in regular trash, as this can lead to environmental contamination.

Step 1: Waste Segregation and Containerization

• Dedicated Waste Container: Designate a specific, clearly labeled waste container for cyclooct-5-ene-1,2-diol and any materials contaminated with it (e.g., pipette tips, contaminated paper towels).

• Labeling: The container must be labeled in accordance with the Environmental Protection Agency (EPA) and OSHA regulations.[2] The label should clearly state:

  • "Hazardous Waste"

  • The full chemical name: "Cyclooct-5-ene-1,2-diol"

  • The associated hazards (e.g., "Eye Irritant," "Harmful to Aquatic Life")

  • The date the waste was first added to the container.

• Container Integrity: Use a container that is compatible with the chemical and has a secure, tight-fitting lid to prevent spills and the release of vapors.[5]

Step 2: Accumulation and Storage

• Storage Location: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.[6][7]

• Accumulation Time Limits: Be aware of your facility's hazardous waste generator status (e.g., Very Small, Small, or Large Quantity Generator), as this will determine the maximum amount of time you can store the waste on-site before it must be transported for disposal.[8][9]

Step 3: Arranging for Professional Disposal

• Contact Your Environmental Health & Safety (EH&S) Office: Your institution's EH&S department is the primary resource for arranging the pickup and disposal of hazardous waste. They will have established procedures and contracts with licensed hazardous waste disposal companies.

• Manifesting: For transport, the waste will need to be accompanied by a hazardous waste manifest, a document that tracks the waste from its point of generation to its final disposal ("cradle-to-grave").[5][9] Your EH&S office will typically handle this paperwork.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your supervisor and the facility's emergency response team.

• Contain the Spill: For minor spills, and if you are trained to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Clean-Up: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[10][11]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the decision-making process for the disposal of cyclooct-5-ene-1,2-diol, the following workflow diagram has been developed.

Caption: Disposal workflow for cyclooct-5-ene-1,2-diol.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration. [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. The University of Tennessee Health Science Center. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

• The OSHA Laboratory Standard. Lab Manager. [Link]

• OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. EHS. [Link]

• cyclooct-5-ene-1,2-diol — Chemical Substance Information. NextSDS. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

• Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency. [Link]

• Cyclooct-5-ene-1,2-diol | C8H14O2 | CID 6365542. PubChem. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. [Link]

• Handling and Storing Chemicals. Lab Manager. [Link]

• Safe Handling and Storage of Chemicals | Environmental Health & Safety. University of Colorado Boulder. [Link]

• Material Safety Data Sheet - Cyclooctene Oxide, 99%. Cole-Parmer. [Link]

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